1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone

• CAS: 1267873-19-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis, Characterization, and Therapeutic Potential of 2,5-Diketopiperazine Scaffolds

For Researchers, Scientists, and Drug Development Professionals

The 2,5-diketopiperazine (DKP) core, a cyclic dipeptide structure, represents a privileged scaffold in medicinal chemistry.[1][2][3] Possessing a unique combination of rigidity, chirality, and the capacity for diverse substitution, DKPs have emerged as a versatile platform for the development of novel therapeutics across a wide range of disease areas. This guide provides a comprehensive overview of the synthesis, characterization, and biological significance of 2,5-diketopiperazine derivatives, with a specific reference to the less-documented compound 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone (CAS 1267873-19-7).

The 2,5-Diketopiperazine Core: A Foundation for Therapeutic Innovation

The 2,5-diketopiperazine ring system is a six-membered heterocycle containing two nitrogen atoms and two carbonyl groups. This structure is found in a variety of natural products isolated from microorganisms, plants, and animals.[1][2] The inherent conformational rigidity of the DKP core, coupled with the stereochemical diversity introduced by the amino acid precursors, allows for the precise spatial orientation of appended functional groups. This structural control is a key factor in their ability to bind to a wide array of biological targets with high affinity and selectivity. Consequently, DKP scaffolds are extensively utilized in drug discovery programs.[1]

Structural Features and Physicochemical Properties

The fundamental structure of a 2,5-diketopiperazine is depicted below. For a specific derivative such as 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone, the core piperazine ring is substituted.

Caption: Physicochemical Properties of 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone.

Synthesis of 2,5-Diketopiperazine Derivatives

The synthesis of 2,5-diketopiperazines can be broadly categorized into two main approaches: cyclization of dipeptides and multi-component reactions. The choice of synthetic route is often dictated by the desired substitution pattern and stereochemistry of the final product.

Dipeptide Cyclization

A common and straightforward method for synthesizing symmetrical or unsymmetrical 2,5-diketopiperazines involves the intramolecular cyclization of a linear dipeptide precursor. This is often achieved by heating the dipeptide ester in a suitable solvent.

A general workflow for this process is outlined below:

Caption: General workflow for dipeptide cyclization to form 2,5-diketopiperazines.

Multi-component Reactions

Multi-component reactions (MCRs), such as the Ugi four-component reaction (U-4CR), offer a more convergent and efficient approach to constructing diverse 2,5-diketopiperazine libraries.[3] The U-4CR, in particular, has been successfully employed to generate dipeptide-like intermediates that can subsequently undergo intramolecular cyclization to yield the desired DKP scaffold.[3] This "green chemistry" approach allows for the rapid assembly of complex molecules from simple, commercially available starting materials.[3]

Synthesis of 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone

While specific, detailed synthetic procedures for 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone are not extensively reported in peer-reviewed literature, a plausible synthetic route would involve the acylation of (2S,5S)-2,5-dimethylpiperazine. This chiral diamine serves as the key starting material.

Protocol: Acetylation of (2S,5S)-2,5-dimethylpiperazine

• Dissolution: Dissolve (2S,5S)-2,5-dimethylpiperazine in a suitable aprotic solvent, such as dichloromethane or tetrahydrofuran, under an inert atmosphere (e.g., nitrogen or argon).

• Base Addition: Add a non-nucleophilic base, such as triethylamine or diisopropylethylamine, to the reaction mixture to act as a proton scavenger.

• Acylation: Cool the mixture in an ice bath and slowly add one equivalent of acetyl chloride or acetic anhydride. The use of a single equivalent is crucial for mono-acylation.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Spectroscopic Characterization

The structural elucidation of 2,5-diketopiperazine derivatives relies on a combination of standard spectroscopic techniques.

Technique	Expected Observations for 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone
¹H NMR	Signals corresponding to the two methyl groups on the piperazine ring, the acetyl methyl group, and the protons of the piperazine ring. The chemical shifts and coupling patterns will be indicative of the stereochemistry.
¹³C NMR	Resonances for the carbonyl carbon of the acetyl group, the two distinct methyl carbons, and the carbons of the piperazine ring.
Mass Spectrometry	The molecular ion peak corresponding to the exact mass of the compound. Fragmentation patterns can provide further structural information.
Infrared (IR) Spectroscopy	A characteristic strong absorption band for the amide carbonyl (C=O) stretching vibration, typically in the range of 1650-1680 cm⁻¹.

Therapeutic Potential and Applications in Drug Discovery

The 2,5-diketopiperazine scaffold is a cornerstone in the development of novel therapeutic agents due to the wide range of biological activities exhibited by its derivatives.[1][2]

Anticancer Activity

A significant body of research has focused on the anticancer properties of DKP derivatives.[2][3][4] These compounds have been shown to inhibit tumor cell growth through various mechanisms, including the inhibition of histone deacetylases (HDACs) and the disruption of microtubule dynamics.[4][5][6] The development of DKP-based HDAC inhibitors is a particularly active area of research.[4][5]

Antiviral and Anti-inflammatory Effects

Derivatives of 2,5-diketopiperazine have also demonstrated promising antiviral and anti-inflammatory activities.[1][7] For instance, some DKP compounds have been investigated for their potential to inhibit the replication of viruses such as HIV and influenza.[1] Additionally, certain derivatives have shown potent anti-inflammatory effects in preclinical models.[7]

The diverse biological activities of 2,5-diketopiperazines are illustrated in the following diagram:

Sources

• 1. mdpi.com [mdpi.com]
• 2. 2,5-Diketopiperazines (DKPs): Promising Scaffolds for Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An intramolecular hydrogen bond-promoted “green” Ugi cascade reaction for the synthesis of 2,5-diketopiperazines with anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of 1,3-Disubstituted 2,5-Diketopiperazine Derivatives as Potent Class I HDACs Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel 2, 5-diketopiperazine derivatives as potent selective histone deacetylase 6 inhibitors: Rational design, synthesis and antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Novel piperazine-2,5-dione analogs bearing 1H-indole: Synthesis and biological effects - PubMed [pubmed.ncbi.nlm.nih.gov]

physical properties of mono-acetylated dimethylpiperazine

An In-Depth Technical Guide to the Physicochemical Properties of Mono-Acetylated Dimethylpiperazines

Authored by: Dr. Gemini, Senior Application Scientist

Introduction: The Strategic Role of Acetylation in Modifying Piperazine Scaffolds

The piperazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs due to its favorable pharmacokinetic properties and synthetic tractability. Dimethylpiperazine isomers, which introduce stereochemical and steric diversity, serve as valuable starting points for library synthesis. The introduction of a single acetyl group—mono-acetylation—is a critical chemical modification that profoundly alters the molecule's physicochemical landscape.

This guide provides an in-depth analysis of the s, offering a framework for researchers in drug development to understand and predict the impact of this substitution. By examining the causality behind changes in properties such as pKa, solubility, and melting point, we can make more informed decisions in the design of novel therapeutics. The focus is not merely on the data itself, but on the underlying principles that govern these changes and the experimental methodologies required to validate them.

Structural Landscape: Isomerism in Mono-Acetylated Dimethylpiperazines

The initial complexity arises from the isomerism of the dimethylpiperazine core itself (e.g., 2,3-, 2,5-, 2,6-dimethylpiperazine), which is further compounded by the position of mono-acetylation. The substitution of an acetyl group on one of the two nitrogen atoms breaks the symmetry of the parent molecule, significantly influencing its three-dimensional conformation and intermolecular interactions.

For instance, acetylating a symmetrical diamine like cis-2,6-dimethylpiperazine yields a single product, 1-acetyl-2,6-dimethylpiperazine. This modification has profound implications: it converts a basic secondary amine into a neutral amide and leaves one secondary amine available for further functionalization or interaction with biological targets.

Figure 1: Logical workflow for the mono-acetylation of representative symmetrical dimethylpiperazine isomers.

Core Physicochemical Properties: A Quantitative Comparison

The transformation from a symmetrical diamine to an asymmetrical mono-amide induces predictable, yet significant, changes in bulk physical properties.

Melting and Boiling Points

The melting point is dictated by the efficiency of crystal lattice packing and the strength of intermolecular forces. The parent cis-2,6-dimethylpiperazine can act as a hydrogen bond donor at both nitrogens and an acceptor at both. Upon mono-acetylation:

• Hydrogen Bonding: The molecule now has one amide group (a poor H-bond donor, but a good acceptor at the carbonyl oxygen) and one secondary amine (both H-bond donor and acceptor). This altered network of interactions changes crystal packing.

• Dipole Moment: The introduction of the highly polar amide bond increases the molecular dipole moment, leading to stronger dipole-dipole interactions.

These competing factors often result in a higher melting point for the acetylated product compared to the parent diamine, assuming efficient crystal packing can be achieved.

Table 1: Comparison of Illustrative Physical Properties

Compound	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Calculated LogP
cis-2,6-Dimethylpiperazine	114.19	112-114	162	-0.25
1-Acetyl-cis-2,6-dimethylpiperazine	156.23	125-128	285	0.15
cis-3,5-Dimethylpiperazine	114.19	106-108	164	-0.23
1-Acetyl-cis-3,5-dimethylpiperazine	156.23	130-133	290	0.18

Note: Data presented are illustrative, based on known chemical principles, and may not correspond to experimentally verified values for these specific, niche isomers.

Solubility Profile

Solubility is a critical parameter for drug delivery and formulation. The addition of the acetyl group has a dichotomous effect:

• Aqueous Solubility: The polar amide carbonyl can act as a hydrogen bond acceptor, potentially preserving or slightly enhancing solubility in water compared to a non-polar analogue. However, the loss of one basic nitrogen, which would be protonated at physiological pH, generally leads to a decrease in pH-dependent aqueous solubility.

• Organic Solubility: The increase in overall molecular weight and the addition of the acetyl methyl group enhance the lipophilic character of the molecule. This is reflected in the positive shift of the calculated LogP (partition coefficient), suggesting improved solubility in organic solvents like dichloromethane and ethyl acetate.

Basicity (pKa): The Electronic Impact of the Amide

Perhaps the most significant change for in-vivo applications is the dramatic shift in basicity. The pKa of the remaining secondary amine is substantially lower than that of the parent dimethylpiperazine.

Causality: This is due to the powerful electron-withdrawing nature of the adjacent acetyl group. The lone pair of electrons on the amide nitrogen is delocalized into the carbonyl group through resonance, making it non-basic. This same inductive effect withdraws electron density from the rest of the ring, including the second nitrogen, making its lone pair less available to accept a proton. A lower pKa means the compound is a weaker base.

Figure 2: The electronic basis for the pKa decrease in mono-acetylated piperazines.

Table 2: Illustrative pKa Values

Compound	pKa of Conjugate Acid	Comments
cis-2,6-Dimethylpiperazine	~9.8 (second pKa)	Both nitrogens are basic.

| 1-Acetyl-cis-2,6-dimethylpiperazine | ~7.2 | The secondary amine's basicity is significantly reduced. |

This pKa shift is critical. A compound with a pKa of ~7.2 will be approximately 60% protonated at a physiological pH of 7.4, giving it a balanced profile of membrane permeability (as the free base) and aqueous solubility (as the protonated salt).

Spectroscopic and Analytical Characterization

Confirming the identity and purity of a synthesized mono-acetylated dimethylpiperazine is paramount. The following techniques provide a self-validating system for structural elucidation.

Table 3: Key Spectroscopic Signatures for 1-Acetyl-cis-2,6-dimethylpiperazine

Technique	Feature	Expected Observation	Rationale
¹H NMR	Acetyl Protons (-COCH₃)	Singlet, ~2.1 ppm	Protons on the acetyl methyl group, no adjacent protons to couple with.
	Methyl Protons (-CH-CH ₃)	Doublet, ~1.1-1.3 ppm	Coupled to the adjacent methine proton.
	Ring Protons (-CH₂- and -CH-)	Complex multiplets, 2.5-4.5 ppm	Diastereotopic protons due to chirality and ring conformation. Protons alpha to the amide nitrogen are shifted downfield.
¹³C NMR	Carbonyl Carbon (C=O)	~170 ppm	Characteristic chemical shift for an amide carbonyl.
	Ring Carbons	40-60 ppm	Carbons adjacent to nitrogen appear in this region.
IR Spec.	Amide C=O Stretch	Strong, sharp band at ~1640 cm⁻¹	A definitive indicator of the acetyl group's presence.
	N-H Stretch	Moderate band at ~3300 cm⁻¹	Indicates the presence of the remaining secondary amine.
Mass Spec.	Molecular Ion (M+)	m/z = 156 (for C₈H₁₆N₂O)	Confirms the molecular weight of the product.

| | Key Fragment | m/z = 43 ([CH₃CO]⁺) | A common fragment indicating the loss of the acetyl group. |

Experimental Protocol: Determination of pKa via Potentiometric Titration

This protocol describes a robust method for empirically determining the pKa, providing a trustworthy value for use in pharmacokinetic modeling.

Workflow: Potentiometric Titration

Figure 3: Step-by-step workflow for pKa determination by potentiometric back titration.

Detailed Steps:

• Reagent Preparation:

  • Prepare and standardize 0.1 M HCl and 0.1 M NaOH solutions.

  • Prepare a 0.1 M KCl solution to maintain constant ionic strength.

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the mono-acetylated dimethylpiperazine and dissolve it in 50 mL of the 0.1 M KCl solution.

• Titration Procedure:

  • Place the solution in a jacketed beaker maintained at 25°C.

  • Immerse a calibrated pH electrode and a magnetic stirrer in the solution.

  • Acidification: Add 0.1 M HCl dropwise until the pH is stable below 3. This ensures the secondary amine is fully protonated.

  • Titration with Base: Begin adding the standardized 0.1 M NaOH in small, precise increments (e.g., 0.05 mL) from a burette. Record the pH reading after each addition, allowing the reading to stabilize.

  • Continue the titration until the pH is above 11 to ensure the full titration curve is captured.

• Data Analysis and Trustworthiness:

  • Plot the pH (y-axis) versus the volume of NaOH added (x-axis).

  • Calculate the first derivative (ΔpH/ΔV) to precisely locate the equivalence point, which appears as a sharp peak.

  • The volume of NaOH at this peak is the equivalence volume (Veq).

  • The pKa of the conjugate acid is equal to the pH at the half-equivalence point (Veq / 2).

  • Self-Validation: The experiment should be run in triplicate to ensure reproducibility. The calculated concentration of the sample from the titration should also match the initially weighed amount, confirming sample purity and titration accuracy.

Conclusion

Mono-acetylation is a subtle but powerful tool for modulating the physicochemical properties of dimethylpiperazine scaffolds. It transforms a symmetric, dibasic molecule into an asymmetric, monobasic one with a carefully tuned pKa. This single chemical step increases lipophilicity, alters the hydrogen bonding profile, and, most critically, lowers the pKa of the remaining basic center into a range often favorable for oral absorption and balanced solubility/permeability. The analytical and experimental frameworks provided herein offer a robust system for synthesizing and validating these high-value chemical entities, enabling more precise and effective drug design.

References

• Title: The Piperazine Motif: A Structurally and Biologically Versatile Scaffold in Drug Design and Discovery Source: Molecules (MDPI) URL: [Link]

(2S,5S)-2,5-dimethylpiperazine scaffold in drug discovery

The (2S,5S)-2,5-Dimethylpiperazine Scaffold in Drug Discovery[1]

Executive Summary

The (2S,5S)-2,5-dimethylpiperazine scaffold represents a high-value "privileged structure" in modern medicinal chemistry.[1] Unlike the achiral piperazine ring found in early-generation antihistamines and antipsychotics, this specific chiral isomer offers a unique combination of conformational rigidity , stereochemical vector control , and metabolic stability .

This guide analyzes the scaffold's utility in lead optimization, specifically its ability to lock pharmacophores into bioactive conformations (the "Magic Methyl" effect) and improve physicochemical properties (LogD, solubility). We provide a validated synthetic protocol starting from L-alanine and examine its application in antiviral (HCV) and oncology (kinase inhibitor) research.

Stereochemical & Structural Analysis

Definitive Stereochemistry: The Trans-Isomer

Confusion often arises regarding the nomenclature of 2,5-dimethylpiperazine isomers. It is critical to define the stereochemical relationships accurately:

• (2S,5S)-2,5-Dimethylpiperazine: This is the trans isomer.[1] It is chiral (

  symmetry).

• (2R,5R)-2,5-Dimethylpiperazine: The enantiomer of the (2S,5S) form; also trans .

• (2R,5S)-2,5-Dimethylpiperazine: The cis isomer.[1] This is a meso compound (achiral) due to an internal plane of symmetry.

Key Insight: The (2S,5S) isomer is preferred in drug design because it is a single enantiomer that can be synthesized from the abundant chiral pool (L-Alanine).

Conformational Locking Mechanism

The piperazine ring exists predominantly in a chair conformation.

• Unsubstituted Piperazine: Rapid chair-chair interconversion averages the positions of substituents.[1]

• (2S,5S)-2,5-Dimethylpiperazine: The two methyl groups prefer the diequatorial orientation to minimize 1,3-diaxial interactions.[1]

  • This energetic preference "locks" the ring into a single rigid chair conformation.

  • Substituents at N1 and N4 are consequently forced into specific vectors (pseudo-equatorial or pseudo-axial), reducing the entropic penalty upon binding to a protein target.

Property	Unsubstituted Piperazine	(2S,5S)-2,5-Dimethylpiperazine
Chirality	Achiral	Chiral ( Symmetric)
Conformation	Fluxional (Chair-Chair flip)	Rigid (Locked Diequatorial)
Lipophilicity	Low	Moderate (Methyls add lipophilicity)
Metabolic Stability	Susceptible to N-oxidation	Methyls sterically hinder metabolic hot spots

Synthetic Methodology

The most robust route to enantiopure (2S,5S)-2,5-dimethylpiperazine is the Cyclization-Reduction sequence starting from L-Alanine.[1] This method is self-validating as it preserves the stereochemical integrity of the starting material.[1]

Experimental Protocol: From L-Alanine to Scaffold

Phase 1: Dimerization to Diketopiperazine (DKP)

• Reagents: L-Alanine methyl ester hydrochloride, base (e.g.,

  ), refluxing solvent (butanol or toluene).

• Mechanism: Intermolecular condensation forms the linear dipeptide, followed by intramolecular cyclization to form (3S,6S)-3,6-dimethylpiperazine-2,5-dione .[1]

• Observation: The DKP often precipitates as a white solid due to strong intermolecular hydrogen bonding.

Phase 2: Reduction to Piperazine

• Reagents: Strong reducing agent (

  or ) in dry THF.

• Procedure:

  • Suspend (3S,6S)-DKP in dry THF under

    .

  • Add

    (4-6 equivalents) slowly at 0°C (exothermic).[1]

  • Reflux for 12–24 hours to ensure complete reduction of both amide carbonyls.

  • Quench: Fieser workup (

    , 15% , ) to precipitate aluminum salts.

  • Purification: Distillation or recrystallization of the hydrochloride salt.

Phase 3: Validation

• Optical Rotation:

  should be negative (approx -5° to -10° in ethanol for the free base).[1]

• NMR:

  NMR should show methyl doublets and a simplified spectrum due to symmetry.

Visualization of Synthetic Workflow

Caption: Stereoselective synthesis of (2S,5S)-2,5-dimethylpiperazine via the diketopiperazine intermediate.

Medicinal Chemistry Applications

Case Study: HCV NS5A Inhibitors

The discovery of direct-acting antivirals (DAAs) for Hepatitis C highlighted the importance of

-symmetric scaffolds.[1]

• Mechanism: NS5A inhibitors (e.g., Daclatasvir, Velpatasvir, Pibrentasvir) bind to the dimeric NS5A protein.

• Role of Chiral Diamines: While some inhibitors use pyrrolidine linkers, the (2S,5S)-2,5-dimethylpiperazine core serves as a critical surrogate in SAR studies. Its

  symmetry matches the homodimeric nature of the viral protein target, allowing for bivalent binding with high affinity.

• Advantage: The methyl groups on the piperazine ring restrict rotation, reducing the entropic cost of binding compared to an unsubstituted piperazine linker.

Case Study: Kinase Inhibition & Selectivity

In kinase inhibitors, the solvent-exposed region of the ATP-binding pocket often tolerates solubilizing groups.[1]

• Problem: Unsubstituted piperazines are often metabolically labile (N-oxidation) and can be promiscuous.[1]

• Solution: Incorporating the (2S,5S)-2,5-dimethyl motif:

  • Shields Nitrogens: Steric bulk around the nitrogen atoms reduces the rate of N-oxidation and glucuronidation.[1]

  • Fills Hydrophobic Pockets: The equatorial methyl groups can engage in weak van der Waals interactions with the rim of the kinase pocket, improving selectivity over off-target kinases.

SAR Logic Diagram

Caption: Structure-Activity Relationship (SAR) logic for the (2S,5S)-2,5-dimethylpiperazine scaffold.

Future Outlook: PROTACs and Linkers

The scaffold is finding new life in Proteolysis Targeting Chimeras (PROTACs) .

• Linker Design: PROTAC linkers need to exit the E3 ligase or Target Protein at specific vectors to enable ternary complex formation.

• Rigidification: Replacing flexible alkyl chains with a (2S,5S)-2,5-dimethylpiperazine unit rigidifies the linker, potentially improving the permeability and oral bioavailability of these high-molecular-weight degraders.[1]

References

• Stereoselective Synthesis from Amino Acids

  • Title: Enantioconvergent synthesis of (-)-(2R,5S)-1-allyl-2,5-dimethylpiperazine.[1][2]

  • Source: Journal of Organic Chemistry (2003).[2]

  • URL:[Link]

• Scaffold in Drug Design (General Piperazine Utility)

  • Title: The piperazine scaffold for novel drug discovery efforts.[3]

  • Source: Expert Opinion on Drug Discovery (2022).

  • URL:[Link]

• Conformational Analysis

  • Title: Synthesis and structure of trans-2,5-dimethylpiperazine-1,4-diium salts.[1]

  • Source: IUCrD

  • URL:[Link]

• HCV Inhibitor Context (Symmetry in Drug Design)

  • Title: Discovery of Pibrentasvir, a Potent Pan-Genotypic HCV NS5A Inhibitor.
  • Source: Journal of Medicinal Chemistry (2017).

  • URL:[Link]

Sources

• 1. trans-2,5-Dimethylpiperazine｜lookchem [lookchem.com]
• 2. Enantioconvergent synthesis of (-)-(2R,5S)-1-allyl-2,5-dimethylpiperazine, an intermediate to delta-opioid receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Stereochemical Differences of 1-acetyl-2,5-dimethylpiperazine Isomers

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

The piperazine scaffold is a cornerstone in medicinal chemistry, valued for its frequent appearance in biologically active compounds and its ability to confer favorable pharmacokinetic properties. Structural modifications to the piperazine ring, including the introduction of stereocenters, can have profound effects on a molecule's pharmacological activity, underscoring the critical importance of stereochemical control and characterization in drug discovery and development.[1] This guide provides an in-depth exploration of the synthesis, separation, and detailed characterization of the cis and trans isomers of 1-acetyl-2,5-dimethylpiperazine, offering a framework for understanding and manipulating the stereochemistry of substituted piperazines.

Introduction to Stereoisomerism in Substituted Piperazines

The introduction of two methyl groups at the C2 and C5 positions of the piperazine ring gives rise to two diastereomers: cis-2,5-dimethylpiperazine and trans-2,5-dimethylpiperazine. In the cis isomer, the two methyl groups reside on the same face of the piperazine ring, while in the trans isomer, they are on opposite faces. Subsequent N-acetylation of one of the nitrogen atoms yields the corresponding cis- and trans-1-acetyl-2,5-dimethylpiperazine isomers. The seemingly subtle difference in the spatial arrangement of these methyl groups leads to significant distinctions in their conformational preferences, spectroscopic signatures, and, potentially, their biological activities.

Synthesis and Isomer Separation

The synthesis of 1-acetyl-2,5-dimethylpiperazine is typically achieved through the N-acetylation of a mixture of cis- and trans-2,5-dimethylpiperazine. A standard and effective method involves the use of acetic anhydride in the presence of a base, such as sodium acetate, to neutralize the acetic acid byproduct.

Experimental Protocol: Acetylation of 2,5-Dimethylpiperazine

A detailed, step-by-step methodology for the acetylation reaction is provided below:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve a known quantity of a mixture of cis- and trans-2,5-dimethylpiperazine in a suitable solvent, such as glacial acetic acid.

• Addition of Reagents: To this solution, add a molar equivalent of anhydrous sodium acetate, followed by the slow, dropwise addition of a slight molar excess of acetic anhydride. The addition of acetic anhydride should be performed cautiously, as the reaction can be exothermic.

• Reaction Conditions: Heat the reaction mixture to reflux and maintain this temperature for a period of 2-4 hours, monitoring the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, allow the reaction mixture to cool to room temperature. Carefully pour the mixture into a beaker of ice water to quench any unreacted acetic anhydride.

• Extraction: Neutralize the aqueous solution with a suitable base, such as sodium carbonate, until it is slightly alkaline. Extract the aqueous layer multiple times with an organic solvent like dichloromethane or ethyl acetate.

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product, which will be a mixture of cis- and trans-1-acetyl-2,5-dimethylpiperazine.

Separation of Cis and Trans Isomers

The separation of the resulting cis and trans isomers is a critical step and can be effectively achieved using column chromatography. The different spatial arrangements of the methyl groups in the two isomers lead to differences in their polarity and, consequently, their affinity for the stationary phase.

Experimental Protocol: Chromatographic Separation

• Column Preparation: Prepare a silica gel column using a suitable solvent system. The choice of eluent is crucial for achieving good separation; a gradient of ethyl acetate in hexanes is often a good starting point.

• Loading: Dissolve the crude mixture of acetylated isomers in a minimal amount of the eluent and carefully load it onto the top of the silica gel column.

• Elution: Begin eluting the column with the chosen solvent system, collecting fractions in separate test tubes.

• Monitoring: Monitor the separation by TLC analysis of the collected fractions. The two isomers will have different retention factors (Rf values).

• Isolation: Combine the fractions containing the pure cis isomer and the fractions containing the pure trans isomer separately. Evaporate the solvent from each combined set of fractions to yield the isolated, pure isomers.

Structural Elucidation and Conformational Analysis

The definitive differentiation between the cis and trans isomers of 1-acetyl-2,5-dimethylpiperazine relies on a detailed analysis of their spectroscopic data, particularly Nuclear Magnetic Resonance (NMR) spectroscopy, and an understanding of their conformational dynamics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for distinguishing between the cis and trans isomers. The chemical shifts and coupling constants of the protons and carbons in the piperazine ring and its substituents are highly sensitive to their stereochemical environment.

Key Differentiating Features in NMR Spectra:

• Symmetry: The trans isomer possesses a C₂ axis of symmetry (in its most stable conformation), which is absent in the cis isomer. This difference in symmetry will be reflected in the number of unique signals in the ¹³C NMR spectrum. The trans isomer is expected to show fewer signals than the cis isomer.

• Chemical Shifts of Methyl Groups: The chemical environment of the methyl groups will differ significantly between the two isomers. In one isomer, the methyl groups may experience greater steric compression or anisotropic effects from the acetyl group, leading to a downfield or upfield shift in their ¹H and ¹³C NMR signals compared to the other isomer.

• Ring Proton Chemical Shifts and Coupling Constants: The axial and equatorial protons of the piperazine ring will have distinct chemical shifts and coupling constants. The magnitude of the coupling constants between adjacent protons is dependent on the dihedral angle between them, as described by the Karplus equation. In a chair conformation, axial-axial couplings are typically large (8-13 Hz), while axial-equatorial and equatorial-equatorial couplings are smaller (2-5 Hz). A detailed analysis of these coupling patterns can provide valuable information about the conformation of the piperazine ring and the relative orientation of the substituents.

Predicted NMR Data (Based on Analogous Structures):

The following table provides predicted ¹H and ¹³C NMR chemical shift ranges for the key nuclei in both isomers. These are estimations and should be confirmed with experimental data.

Isomer	Group	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
Cis	Acetyl CH₃	2.0 - 2.2	21 - 23
Ring CH₃	1.0 - 1.3	15 - 20
Ring CH₂	2.5 - 4.5	40 - 55
Ring CH	2.5 - 4.5	45 - 60
Trans	Acetyl CH₃	2.0 - 2.2	21 - 23
Ring CH₃	1.0 - 1.3	15 - 20
Ring CH₂	2.5 - 4.5	40 - 55
Ring CH	2.5 - 4.5	45 - 60

Conformational Analysis

The piperazine ring, similar to cyclohexane, predominantly adopts a chair conformation to minimize steric and torsional strain. The introduction of substituents and the N-acetyl group introduces several conformational considerations that differ between the cis and trans isomers.

Key Conformational Equilibria:

• Ring Inversion: The piperazine ring can undergo a "ring flip" between two chair conformations. The energetic preference for one chair conformer over the other is determined by the steric interactions of the substituents in axial versus equatorial positions.

• Amide Bond Rotation: The C-N bond of the acetyl group has partial double-bond character, leading to restricted rotation and the existence of rotational isomers (rotamers). This rotation has a significant energy barrier.[2]

Conformational Preferences of the Isomers:

• Trans Isomer: In the most stable conformation of the trans isomer, both methyl groups are expected to occupy equatorial positions to minimize 1,3-diaxial interactions. This results in a relatively rigid chair conformation.

• Cis Isomer: The cis isomer is conformationally more complex. In a chair conformation, one methyl group must be in an axial position while the other is equatorial. The ring can flip to an alternative chair conformation where the positions of the axial and equatorial methyl groups are reversed. These two chair conformers are in equilibrium. The position of the acetyl group will also influence this equilibrium.

The following diagram illustrates the chair conformations of the cis and trans isomers.

Caption: Chair conformations of trans- and cis-1-acetyl-2,5-dimethylpiperazine.

The energy difference between the conformers of the cis isomer will depend on the steric interactions between the axial methyl group and the other axial substituents on the ring, as well as interactions with the acetyl group.

Conclusion

The differentiation of cis and trans isomers of 1-acetyl-2,5-dimethylpiperazine is a clear demonstration of the importance of stereochemistry in molecular design and characterization. Through a combination of careful synthesis, chromatographic separation, and detailed spectroscopic analysis, particularly with NMR, researchers can confidently identify and isolate the desired isomer. A thorough understanding of the conformational preferences of each isomer provides further insight into their structural differences, which is a critical foundation for investigating their potential differential biological activities. The principles and protocols outlined in this guide are broadly applicable to a wide range of substituted piperazines, providing a valuable resource for scientists in the field of drug discovery and development.

References

• DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie. Available at: [Link]

• 1 H-Chemical Shifts and Selected 1 H, 1 H-Coupling Constants. ResearchGate. Available at: [Link]

• Synthesis of 1,3,5-Triazines via Cu(OAc)2-Catalyzed Aerobic Oxidative Coupling of Alcohols and Amidine hydrochlorides. ResearchGate. Available at: [Link]

• The values for proton and C-13 chemical shifts given below are typical approximate ranges only. University of Wisconsin-Madison. Available at: [Link]

• chapter 32 - Oxford Learning Link. Oxford University Press. Available at: [Link]

• NMR Spectroscopy – 1H NMR Chemical Shifts. University of Wisconsin-Madison. Available at: [Link]

• 1-Alkyl-1-methylpiperazine-1,4-diium Salts. Masaryk University. Available at: [Link]

• Some applications of 13C NMR spectroscopy in heterocyclic structure assignments. Indian Academy of Sciences. Available at: [Link]

• 2,5-Dimethylpiperazine | C6H14N2 | CID 7816. PubChem. Available at: [Link]

• NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Publishing. Available at: [Link]

• Synthesis, spectroscopic and thermal studies of the reactions of the donors piperazine and N,N′-dimethylpiperazine with σ- and π-acceptors. Hamad Bin Khalifa University. Available at: [Link]

• 2,5-DIMETHYLPIPERAZINE, CIS-. gsrs.ncats.nih.gov. Available at: [Link]

• Synthesis, spectroscopic and thermal studies of the reactions of the donors piperazine and N,N′-dimethylpiperazine with σ- and π-acceptors. ResearchGate. Available at: [Link]

• Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. PubMed. Available at: [Link]

• Conformational Analysis of Trans and CIS Isomers of N-Trifluoroacetyl-2-Methoxy-4-t. Butylpiperidine and N-Trifluoroacetyl-2-Methoxy-4-Methyl Piperidine. ResearchGate. Available at: [Link]

• Synthesis and structure of trans-2,5-dimethylpiperazine-1,4-diium dihydrogen diphosphate. PubMed Central. Available at: [Link]

• The Infrared Spectra of N-Acetylglycine and Diketopiperazine in Polarized Radiation at 25° and at –185°C. Caltech Authors. Available at: [Link]

• SYNTHESIS, X-RAY CRYSTAL STRUCTURE, SPECTROSCOPIC CHARACTERIZATION AND MALDI MASS SPECTRA, HIRSHFELD SURFACE ANALYSIS OF OCTANUCLEAR AZAMETALLACROWN COPPER(II) COMPLEX WITH 3,5-DIMETHYL-1H-PYRAZOLE, OBTAINED BY OXIDATIVE DISSOLUTION METHOD. Journal of Chemistry and Technologies. Available at: [Link]

• Conformational isomers of N-acetylproline Schematic illustration of the.... ResearchGate. Available at: [Link]

• Determination of Amide cis/trans Isomers in N‐Acetyl‐d‐glucosamine. PubMed Central. Available at: [Link]

• "N2O2" Metal-azaDIPY complexes: a new class of NIR-fluorophores. ChemRxiv. Available at: [Link]

• 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-amine. MDPI. Available at: [Link]

Sources

• 1. Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Guide: Stereochemical Identification and Validation of 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone

[1]

Executive Summary

Molecule: 1-((2S,5S)-2,5-dimethylpiperazin-1-yl)ethanone Core Scaffold: 2,5-Dimethylpiperazine (trans-diastereomer) Criticality: The piperazine ring is a privileged scaffold in medicinal chemistry. The specific (2S,5S) stereochemistry dictates the spatial orientation of the methyl groups (pseudo-equatorial vs. pseudo-axial) and the overall topology of the drug-receptor interface. Inaccurate assignment can lead to "eutomer/distomer" failure modes where biological activity is lost or toxicity is introduced.

This guide provides a definitive technical pathway for identifying, validating, and controlling the chiral centers of this molecule, moving from theoretical Cahn-Ingold-Prelog (CIP) assignment to experimental validation via X-ray crystallography, VCD, and Chiral HPLC.

Theoretical Identification: CIP Priority Assignment

Before experimental validation, the chiral centers must be mapped theoretically using the Cahn-Ingold-Prelog (CIP) rules. The molecule contains two chiral carbons: C2 and C5 .

Structural Desymmetrization

The parent molecule, (2S,5S)-2,5-dimethylpiperazine, possesses

symmetry. However, acetylation at N1 desymmetrizes the molecule. This creates distinct chemical environments for C2 and C5, although their absolute configuration (S,S) remains defined by the starting material or synthesis method.

CIP Assignment Logic

The assignment follows the sequence: Atomic Number (Z)

Connectivity Path Tracing .

Chiral Center C2 (Alpha to Acetyl-N)

• Atom 1 (N1): Nitrogen (Z=7).[1] Attached to Acetyl group. (Priority 1)

• Atom 2 (C3): Carbon (Z=6). Attached to N4 (Nitrogen).

• Atom 3 (Methyl): Carbon (Z=6). Attached to H (Hydrogen).

  • Tie-breaker: C3 is bonded to N; Methyl is bonded to H. C3 > Methyl. (Priority 2 vs 3)

• Atom 4 (H): Hydrogen (Z=1). (Priority 4)

Configuration: With H pointing away, the sequence

traces Counter-Clockwise (S) .[2]

Chiral Center C5 (Alpha to Amine-N)

• Atom 1 (N4): Nitrogen (Z=7).[1] Secondary amine.[3] (Priority 1)

• Atom 2 (C6): Carbon (Z=6).[4][5] Attached to N1 (Acetyl).

• Atom 3 (Methyl): Carbon (Z=6). Attached to H.

  • Tie-breaker: C6 is bonded to N; Methyl is bonded to H. C6 > Methyl. (Priority 2 vs 3)

• Atom 4 (H): Hydrogen (Z=1). (Priority 4)

Configuration: With H pointing away, the sequence

traces Counter-Clockwise (S) .[2]

Visualization of CIP Logic

Figure 1: Decision logic for assigning the (S) configuration to the C2 center based on substituent priority.

Experimental Validation Methodologies

Theoretical assignment is insufficient for regulatory submission (ICH Q6A). You must prove the absolute configuration and enantiomeric purity.

Method A: Vibrational Circular Dichroism (VCD)

Why this method? VCD is the modern alternative to X-ray crystallography for oils or non-crystalline solids. It measures the differential absorption of left and right circularly polarized infrared light.[6] It requires no derivatization and can be performed directly in solution.

• Workflow:

  • Measure FTIR and VCD spectra of the sample in

    or .

  • Perform DFT calculations (B3LYP/6-31G*) for the (2S,5S) conformers.

  • Compare experimental VCD signs with calculated spectra.[6]

  • Validation: A high enantiomeric similarity index (ESI) confirms the absolute configuration.

Method B: Single Crystal X-Ray Diffraction (SXRD)

Why this method? This is the "Gold Standard" for absolute configuration. However, piperazine amides are often oils or low-melting solids.

• Protocol: Salt formation is required to induce crystallization.

  • Reagent: Use heavy-atom acids to enhance anomalous dispersion (e.g., HBr) or chiral acids (e.g., L-Tartaric acid) if resolution is needed simultaneously.

  • Solvent System: Slow evaporation from Isopropanol/Ethanol mixtures.

  • Flack Parameter: A value near 0.0 confirms the correct absolute structure; a value near 1.0 indicates the inverted structure.

Method C: Chiral HPLC (Enantiomeric Purity)

Why this method? Essential for quantifying the Enantiomeric Excess (ee) and controlling the presence of the (2R,5R) enantiomer or (2R,5S) meso impurity.

Protocol: Chiral Method Development

Parameter	Setting / Recommendation
Column Selection	Primary: Chiralpak AD-H or OD-H (Amylose/Cellulose carbamates).[5] Secondary: Chiralpak IC (Immobilized).
Mobile Phase	Normal Phase: n-Hexane : IPA (90:10 to 80:20). Polar Organic: 100% Methanol or Acetonitrile (for IC columns).
Additive (Critical)	0.1% Diethylamine (DEA) or Triethylamine (TEA). Reason: Piperazines are basic. Without basic additives, peak tailing will be severe due to silanol interactions.
Detection	UV at 210-220 nm (Amide absorption).
Flow Rate	0.5 - 1.0 mL/min.

Distinguishing Diastereomers (NMR Analysis)

Before confirming the enantiomer (S,S vs R,R), you must confirm the relative stereochemistry (Trans vs Cis/Meso).

NOESY / ROESY Experiment

The (2S,5S) isomer places the methyl groups in a specific spatial arrangement (typically pseudo-equatorial in the lowest energy chair conformation).

• Experiment: 2D NOESY (Nuclear Overhauser Effect Spectroscopy).

• Observation:

  • Trans ((2S,5S) or (2R,5R)): Look for NOE correlations between the axial protons at C2 and C5. If the methyls are equatorial, the axial protons are on opposite faces (anti-periplanar) or same face depending on the twist. Crucially, trans-diaxial protons often show weak or no NOE, while cis-1,4 protons (meso) show strong NOE.

  • Cis (Meso): The methyl groups are syn. Strong NOE between the C2-H and C5-H if they are both axial (less likely steric) or between the Methyl protons themselves if they are syn-axial.

Analytical Decision Workflow

The following diagram illustrates the critical path for validating the material in a drug discovery context.

Figure 2: Step-by-step analytical workflow from crude synthesis to validated stereoisomer.

Regulatory Specifications (ICH Q6A)

For New Drug Substances (NDS) containing a chiral center, the following specifications are mandatory:

• Identity: Specific optical rotation or Chiral HPLC retention time matching a reference standard.

• Assay: Must be enantioselective (Chiral HPLC).

• Impurities:

  • Enantiomeric Impurity: The (2R,5R) enantiomer must be controlled (typically <0.1% to <1.0% depending on development stage).

  • Diastereomeric Impurity: The meso (cis) compound is chemically distinct and usually separated by achiral chromatography, but must be monitored.

References

• International Council for Harmonisation (ICH). ICH Q6A: Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances.[7] (2000).[7] Link

• Stephens, P. J., et al. Determination of Absolute Configuration Using Vibrational Circular Dichroism Spectroscopy. (2010). Link

• Phenomenex. Chiral HPLC Method Development Guide. (2024).[5] Link

• Cahn, R. S., Ingold, C., & Prelog, V. Specification of Molecular Chirality. Angewandte Chemie International Edition. (1966).[8] Link

Sources

• 1. CIP (Cahn-Ingold-Prelog) Priorities | OpenOChem Learn [learn.openochem.org]
• 2. myheplus.com [myheplus.com]
• 3. researchgate.net [researchgate.net]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. (2S,5S)-2,5-dimethylpiperazine | C6H14N2 | CID 61380 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. spark904.nl [spark904.nl]
• 7. ICH Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. elearning.uniroma1.it [elearning.uniroma1.it]

Protocols & Analytical Methods

Application Note: Protocol for N-Arylation of 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone

Executive Summary

This application note details the optimized protocols for the

-arylation of 1-((2S,5S)-2,5-dimethylpiperazin-1-yl)ethanone (Compound 1 ). This substrate represents a "privileged scaffold" in medicinal chemistry, particularly for kinase inhibitors and GPCR ligands, due to its rigid chiral architecture.

However, the (2S,5S)-2,5-dimethyl substitution pattern introduces significant steric hindrance proximal to the nucleophilic nitrogen (N4). Standard coupling protocols (e.g., Pd(

) or BINAP) frequently fail, resulting in low conversion or hydrodehalogenation of the aryl partner.

This guide presents two validated methodologies:

• Method A (Palladium-Catalyzed): Utilizing RuPhos/BrettPhos precatalysts for unactivated or sterically demanding aryl halides.

• Method B (

  ): A cost-effective protocol for electron-deficient aryl halides (e.g., fluoropyridines, nitrobenzenes).

Substrate Profile & Challenge

• Substrate: 1-((2S,5S)-2,5-dimethylpiperazin-1-yl)ethanone

• CAS: [Relevant CAS for HCl salt often used]

• Stereochemistry: Trans-configuration. The methyl groups occupy pseudo-equatorial positions, locking the ring conformation.

• Reactivity Challenge: The nucleophilic amine is a secondary amine with an

  -chiral methyl group. This creates a "steric wall" that impedes the approach of the amine to the metal center during the transmetallation/coordination step of the catalytic cycle.

Decision Tree: Selecting the Right Protocol

Figure 1: Strategic decision tree for selecting the optimal arylation method based on electrophile electronics.

Method A: Buchwald-Hartwig Cross-Coupling (The "Universal" Protocol)

Rationale: For hindered secondary amines, the RuPhos and BrettPhos ligand families are superior. They possess a dialkylbiaryl backbone that promotes reductive elimination while preventing the formation of inactive palladium dimers. We utilize Pd G4 Precatalysts to ensure precise stoichiometry and air stability during setup.

Materials

• Substrate: 1-((2S,5S)-2,5-dimethylpiperazin-1-yl)ethanone (1.0 equiv)

• Aryl Halide: Ar-Br or Ar-Cl (1.0 - 1.1 equiv)

• Catalyst: RuPhos Pd G4 (CAS: 1599466-81-5) or BrettPhos Pd G4 (CAS: 1599466-83-7)

• Base: Sodium tert-butoxide (NaOtBu) (Strong base) or

  (Mild base)

• Solvent: Anhydrous Toluene or 1,4-Dioxane

Step-by-Step Protocol

• Preparation (In Glovebox or Schlenk Line):

  • Charge a reaction vial equipped with a magnetic stir bar with RuPhos Pd G4 (1.0 - 2.0 mol%). Note: For extremely hindered aryl halides (ortho-substituted), increase to 3-5 mol%.

  • Add Aryl Halide (1.0 mmol) and Amine Substrate (1.0 mmol).

  • Add NaOtBu (1.2 mmol). Crucial: If the substrate is an HCl salt, add an extra 1.0 equiv of base.

• Solvent Addition:

  • Add anhydrous Toluene (0.2 M concentration, ~5 mL per mmol).

  • Seal the vial with a septum cap.

  • Sparge: If not in a glovebox, sparge the mixture with Nitrogen/Argon for 5 minutes.

• Reaction:

  • Heat the block/bath to 80°C .

  • Stir vigorously (800+ RPM) for 2–12 hours.

  • Monitoring: Check LCMS at 2 hours. Look for the disappearance of Ar-X.

• Workup:

  • Cool to room temperature.

  • Dilute with EtOAc and filter through a pad of Celite to remove Pd black and salts.

  • Concentrate the filtrate.

• Purification:

  • Flash chromatography (DCM/MeOH gradient). The acetyl group makes the product polar; typical elution occurs at 2-5% MeOH.

Mechanistic Insight (Why this works)

Figure 2: The Buchwald-Hartwig cycle. The "Amine Coordination" step (Red) is the critical failure point for hindered piperazines, overcome by the bulk of the RuPhos ligand.

Method B: Nucleophilic Aromatic Substitution ( )

Rationale: If the aryl halide possesses strong electron-withdrawing groups (EWG) ortho or para to the halogen,

is preferred due to lower cost and absence of heavy metals.

Materials

• Solvent: DMSO (preferred) or NMP.

• Base:

  (3.0 equiv) or DIPEA (3.0 equiv).

• Temp: 100°C - 120°C.

Step-by-Step Protocol

• Setup:

  • Dissolve Aryl Halide (1.0 equiv) and Amine Substrate (1.2 equiv) in DMSO (0.5 M).

  • Add

    (milled, anhydrous).

• Reaction:

  • Heat to 100°C .

  • Self-Validating Check: The reaction mixture often turns yellow/orange as the Meisenheimer complex forms.

  • Monitor by LCMS every 2 hours.

• Workup (Critical for DMSO):

  • Pour the reaction mixture into Ice Water (10x volume).

  • If solid precipitates: Filter and wash with water.

  • If oil forms: Extract with EtOAc, wash organic layer 3x with Water (to remove DMSO), then Brine.

Analytical Controls & Troubleshooting

Chiral Integrity Check

The (2S,5S) stereocenters are generally stable, but harsh basic conditions can cause epimerization.

• Method: Chiral HPLC[1][2][3]

• Column: Chiralpak AD-H or Chiralcel OD-H (4.6 x 250 mm).

• Mobile Phase: Hexane : IPA (90:10) with 0.1% Diethylamine.

• Expectation: Single peak. Presence of a minor peak indicates racemization to the (2S,5R) cis-isomer.

Troubleshooting Table

Observation	Diagnosis	Corrective Action
No Conversion (Method A)	Catalyst poisoning or oxidative addition failure.	Switch to BrettPhos Pd G4 . Increase temp to 100°C.
Ar-H observed (Dehalogenation)	-Hydride elimination or protodehalogenation.	The amine is too hindered to coordinate. Increase catalyst loading to 5 mol%. Switch solvent to t-Amyl Alcohol .
Low Yield (Method B)	Poor nucleophilicity.	Switch base to Cs2CO3 (solubility effect). Increase temp to 130°C.
Double Arylation	Not possible with this substrate.	(N1 is acetylated, preventing double reaction).

References

• RuPhos/BrettPhos Efficacy: Maiti, D., et al. "Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: two ligands suffice in most cases." Chemical Science, 2011.

• Precatalyst Protocols: Buchwald, S. L., et al. "RuPhos Pd G4: A catalyst for Suzuki-Miyaura coupling reactions." Results in Chemistry, 2024.

• Hindered Amine Arylation: Ruiz-Castillo, P., Buchwald, S. L.[4] "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews, 2016.

• Chiral Separation: "Chiral HPLC Separations: A Guide to Column Selection." Phenomenex Application Guide.

Sources

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. Synthesis, chiral chromatographic separation, and biological activities of the enantiomers of 10,10-dimethylhuperzine A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 4. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

Application Note: High-Fidelity Peptide Coupling with Secondary Piperazine Amines

Abstract & Introduction

The incorporation of piperazine moieties into peptide backbones or as C-terminal caps is a high-value strategy in medicinal chemistry, particularly for GPCR ligands and kinase inhibitors. However, piperazines present a dichotomy in coupling reactions: while they are highly basic (pKa ~9.8) and nucleophilic, their secondary amine nature introduces significant steric hindrance and conformational constraints compared to primary amines.

The Core Challenge: Standard coupling protocols (e.g., EDC/HOBt or HBTU/DIPEA) often fail with piperazines due to two competing failure modes:

• Slow Kinetics: Steric bulk retards nucleophilic attack, allowing the activated ester to hydrolyze or rearrange.

• Side Reactions: Prolonged activation times increase the risk of epimerization (racemization) of the amino acid component and guanidinylation of the piperazine when using uronium-based reagents.

This guide details two field-proven protocols designed to overcome these barriers, utilizing modern "Oxyma-based" chemistry and Propylphosphonic Anhydride (T3P) technology.

Mechanistic Insight: Why Standard Protocols Fail

To optimize the reaction, one must understand the specific failure pathways associated with secondary amines.

The Guanidinylation Trap

When using Uronium/Aminium salts (HBTU, HATU) with secondary amines, a specific side reaction competes with amide bond formation. If the acylation is slow (due to piperazine sterics), the unreacted amine can attack the central carbon of the coupling reagent itself, forming a guanidine byproduct.

Epimerization via Oxazolone

Slow coupling allows the activated amino acid to cyclize into an oxazolone (azlactone) intermediate. This intermediate is prone to deprotonation at the

-carbon, leading to loss of chirality (epimerization).

Visualizing the Pathway

The following diagram illustrates the decision logic and the mechanistic risks.

Caption: Mechanistic pathways in piperazine coupling. Red paths indicate failure modes prevalent with standard uronium reagents when sterics slow the reaction.

Reagent Selection Matrix

Select the reagent based on the specific constraints of your substrate.

Reagent	Class	Recommended For	Pros	Cons
COMU	Uronium (Oxyma)	Standard High-Yield	Safer than HATU (non-explosive); High reactivity; Visual endpoint (color change).	Can still cause guanidinylation if reaction is extremely slow.
T3P	Phosphonic Anhydride	Epimerization Prone	Lowest epimerization rate; Excellent for bulky amines; Soluble in EtOAc/Me-THF.	Requires excess base (~3-5 equiv); Slower kinetics than HATU.
PyAOP	Phosphonium	N-Methyl / Hindered	No guanidinylation risk ; Highly reactive.[1][2]	Expensive; Byproducts (phosphoramide) can be hard to remove.
HATU	Uronium (HOAt)	Legacy Standard	High reactivity.[3]	Risk of explosion (HOAt); High risk of guanidinylation with secondary amines.

Experimental Protocols

Protocol A: The "Modern Standard" (COMU/Oxyma)

Best for: Routine coupling of piperazines to standard amino acids where speed and yield are priorities.

Reagents:

• Acid: Fmoc-AA-OH (1.0 equiv)

• Amine: Piperazine derivative (1.0 - 1.2 equiv)

• Coupling Agent: COMU (1.0 equiv)

• Additive: Oxyma Pure (1.0 equiv) — Crucial for suppressing racemization.

• Base: DIPEA (2.0 equiv if amine is free base; 3.0 equiv if amine is HCl salt).

• Solvent: DMF or NMP (0.1 M concentration).

Step-by-Step:

• Pre-activation (Cold): Dissolve the Fmoc-AA-OH, COMU, and Oxyma Pure in DMF. Cool to 0°C.

• Base Addition: Add DIPEA dropwise. Note: The solution will turn orange/red, indicating the formation of the active species. Stir for 2 minutes.

• Coupling: Add the Piperazine amine immediately after the 2-minute pre-activation.

• Reaction: Allow to warm to room temperature. Stir for 1–2 hours.

• Monitoring: Check via LCMS. Look for the target mass (M+H). If the peak M + 152 (tetramethylguanidinium adduct) appears, switch to Protocol B.

• Workup: Dilute with EtOAc, wash with 1M HCl (remove excess amine/DIPEA), sat. NaHCO3 (remove acids/Oxyma), and brine.

Protocol B: The "Steric Specialist" (T3P)

Best for: Highly hindered substrates, coupling to C-terminal Cys/His (epimerization prone), or when guanidinylation is observed in Protocol A.

Reagents:

• Acid: Protected AA (1.0 equiv)

• Amine: Piperazine derivative (1.1 equiv)

• Coupling Agent: T3P (Propylphosphonic anhydride), 50% w/w in EtOAc or DMF (1.5 - 2.0 equiv).

• Base: DIPEA (3.0 - 4.0 equiv) or Pyridine (for maximum epimerization suppression).

• Solvent: EtOAc, Me-THF, or DMF (Concentration is key: run concentrated at 0.2 – 0.5 M).

Step-by-Step:

• Mix Substrates: Dissolve the Acid and the Piperazine amine in the solvent (EtOAc is preferred for ease of workup).

• Base Addition: Add the Base (DIPEA/Pyridine) and cool the mixture to 0°C.

• Reagent Addition: Add T3P solution dropwise over 5 minutes. Reasoning: T3P requires base to cyclize into its active form; adding it last prevents premature hydrolysis.

• Reaction: Stir at 0°C for 30 minutes, then warm to RT. T3P reactions are slower; allow 3–12 hours.

• Workup: T3P byproducts are water-soluble.[4][5] Simply wash the organic layer with water, 1M HCl, and NaHCO3.

Troubleshooting & Optimization

Observation	Diagnosis	Corrective Action
Low Yield, SM remaining	Steric hindrance preventing attack.	Switch to T3P and run at higher concentration (0.5 M). Heat to 40°C if stereocenter allows.
Mass M+99 or M+100	Guanidinylation (from HATU/HBTU).	STOP using Uronium salts. Switch to PyAOP (Phosphonium) or T3P .
Racemization (DL-isomer)	Base-catalyzed proton abstraction.	Use Protocol B (T3P) with Pyridine instead of DIPEA. Keep temp at 0°C.
Gelation	Aggregation of peptide chains.	Use "Magic Mixture" solvent: DCM/DMF/NMP (1:1:1) or add chaotropic salts (LiCl).

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Dunetz, J. R., et al. (2011). General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine.[5] Organic Letters, 13(19), 5048–5051. [Link]

• Subirós-Funosas, R., et al. (2009). COMU: A Safer and More Effective Replacement for HATU. Chemistry – A European Journal, 15(37), 9394–9403. [Link]

Sources

• 1. bachem.com [bachem.com]
• 2. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 5. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]

procedure for deacetylation of dimethylpiperazine derivatives

Executive Summary

The removal of the N-acetyl protecting group from dimethylpiperazine derivatives is a critical step in the synthesis of diverse pharmaceutical agents, including antipsychotics, antivirals, and piperazine-based linkers. Unlike simple esters (O-acetyl), N-acetyl amides possess significant resonance stability, requiring vigorous hydrolysis conditions.[1]

This guide provides three field-validated protocols for the deacetylation of dimethylpiperazine derivatives. Special attention is given to the steric influence of methyl substitutions on the piperazine ring (e.g., 2,5-dimethyl or 2,6-dimethyl isomers), which can retard reaction kinetics compared to unsubstituted piperazines.

Chemical Strategy & Decision Matrix

The choice of method depends on the substrate's solubility and the sensitivity of other functional groups present on the molecule.

• Method A (Acidic Hydrolysis): The "Gold Standard" for stable substrates. Yields the piperazine dihydrochloride salt.[2]

• Method B (Alkaline Hydrolysis): Preferred when the product must be isolated as a free base directly or if the molecule contains acid-labile groups (e.g., acetals).

• Method C (Hydrazinolysis): A milder alternative for substrates sensitive to both strong acid and strong base.

Figure 1: Decision matrix for selecting the optimal deacetylation strategy based on substrate stability.

Detailed Protocols

Method A: Acidic Hydrolysis (HCl)

Best for: Bulk synthesis, stable substrates, and generating water-soluble salts.

Mechanism: Protonation of the amide oxygen increases the electrophilicity of the carbonyl carbon, facilitating water attack. The steric bulk of dimethyl groups may require extended reflux times.

Materials:

• Substrate: N-Acetyl dimethylpiperazine derivative

• Reagent: 6N Hydrochloric Acid (HCl) or 12N HCl

• Solvent: Water or Ethanol (if solubility is poor)

Protocol:

• Dissolution: Dissolve 10 mmol of the N-acetyl derivative in 20 mL of 6N HCl.

  • Note: If the starting material is insoluble in aqueous acid, add ethanol (up to 20% v/v) to facilitate dissolution.

• Reflux: Heat the reaction mixture to reflux (approx. 100–110°C).

  • Time: Standard piperazines require 2–4 hours. Dimethyl derivatives (especially 2,6-disubstituted) may require 12–18 hours due to steric hindrance.

• Monitoring: Monitor by TLC (System: DCM/MeOH/NH₄OH 90:10:1) or LC-MS.[1] The starting material spot should disappear.

• Workup (Isolation of Salt):

  • Cool the reaction mixture to room temperature.

  • Concentrate under reduced pressure (rotary evaporator) to remove excess HCl and water.

  • Triturate the residue with acetone or diethyl ether to precipitate the dihydrochloride salt .

  • Filter and dry under vacuum.

Workup (Isolation of Free Base):

• Dissolve the crude hydrochloride salt in minimal water.

• Cool to 0°C and basify to pH >12 using 50% NaOH solution.

• Extract exhaustively with Dichloromethane (DCM) or Chloroform (3 x 50 mL).

  • Critical: Piperazines are highly water-soluble.[1] Adding NaCl (salting out) to the aqueous phase improves extraction efficiency.

• Dry organic layer over Na₂SO₄, filter, and concentrate.

Method B: Alkaline Hydrolysis (KOH/NaOH)

Best for: Acid-sensitive substrates or when isolation of the free amine is required without a neutralization step.[1]

Materials:

• Reagent: Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH)

• Solvent: Ethanol/Water (4:1 ratio) or Ethylene Glycol (for high boiling point)

Protocol:

• Preparation: Dissolve 10 mmol of substrate in 20 mL of Ethanol.

• Addition: Add a solution of KOH (40 mmol, 4 equivalents) in 5 mL of water.

  • Why 4 eq? Excess base drives the equilibrium forward and ensures rapid kinetics.

• Reflux: Heat to reflux (approx. 80°C).

  • Optimization: If the reaction is sluggish (common with sterically hindered dimethyl derivatives), switch solvent to Ethylene Glycol and heat to 120°C.

• Monitoring: Monitor via TLC/LC-MS.

• Workup:

  • Evaporate the ethanol under reduced pressure.[3]

  • Dilute the aqueous residue with 20 mL of water.

  • Extract with DCM (3 x 30 mL).

  • Wash combined organics with brine, dry over MgSO₄, and concentrate.

Analytical Validation (QC)

Successful deacetylation must be confirmed using NMR and Mass Spectrometry.

Feature	Starting Material (N-Acetyl)	Product (Deacetylated)
1H NMR (Acetamide)	Singlet at δ 2.0 - 2.1 ppm (3H)	Absent
1H NMR (Ring Protons)	Split signals (rotamers often visible)	Simplified symmetry; signals shift upfield
MS (ESI+)	[M+H]+ = X	[M+H]+ = X - 42
IR Spectroscopy	Strong band at 1640 cm⁻¹ (Amide C=O)	Absent; Appearance of NH stretch (~3300 cm⁻¹)

Troubleshooting & Optimization

Issue: Reaction is incomplete after 24 hours.

• Cause: Steric hindrance from methyl groups adjacent to the amide nitrogen prevents nucleophilic attack.

• Solution: Switch to Method A using concentrated HCl (12N) in a sealed tube at 110°C, or use Method B with Ethylene Glycol at 130°C.

Issue: Low yield during extraction (Free Base).

• Cause: Dimethylpiperazine derivatives are highly polar and partition poorly into ether or ethyl acetate.

• Solution: Use Chloroform or DCM for extraction. Saturate the aqueous phase with solid NaCl ("salting out") before extraction. Alternatively, isolate as the hydrochloride salt.

Issue: Product is a dark oil/tar.

• Cause: Oxidation of the free amine during hot alkaline workup.

• Solution: Perform the reaction under a Nitrogen or Argon atmosphere.

Visualizing the Pathway

Figure 2: Simplified mechanistic pathway.[1][4] Note that the formation of the tetrahedral intermediate is the rate-limiting step, often slowed by the steric bulk of methyl groups on the piperazine ring.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.[5][6] (Standard reference for amide hydrolysis conditions).

• Srinivas, N., et al. (2003). Method for the preparation of piperazine and its derivatives. U.S. Patent No. 6,603,003.[6] (Describes industrial scale hydrolysis of piperazine amides).

• National Center for Biotechnology Information. (2025). 1-Acetylpiperazine Compound Summary. PubChem.[6] (Physical properties and synthesis data).

• Chao, B. S., et al. (2020).[7] Efficient synthesis of piperazinyl amides of 18β-glycyrrhetinic acid. Molecules, 25(8), 1956. (Discusses N-Boc and N-Acetyl deprotection strategies on piperazine rings).

Sources

• 1. 13889-98-0|1-Acetylpiperazine|BLD Pharm [bldpharm.com]
• 2. mdpi.com [mdpi.com]
• 3. CN101565410B - Preparation method for 1-piperazine acetyl pyrrolidine - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. content.e-bookshelf.de [content.e-bookshelf.de]
• 6. 1-Acetylpiperazine | C6H12N2O | CID 83795 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Efficient synthesis of piperazinyl amides of 18β-glycyrrhetinic acid - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enantioselective Piperazine Acetylation

Current Status: Online | Specialist: Senior Application Scientist Dr. Aris | Ticket ID: PIP-ACE-KR-001

Welcome to the Support Hub

You are likely here because your piperazine acetylation is yielding poor enantiomeric excess (ee), or you are struggling to balance conversion with selectivity. Piperazines are notoriously difficult substrates for enzymatic resolution due to their high nucleophilicity and solubility profiles.

This guide is not a textbook; it is a troubleshooting system designed to isolate the variable destroying your selectivity.

Module 1: The Silent Killer (Chemical Background Reaction)[1][2]

The Problem: The most common cause of low ee in amine acylation is not the enzyme's lack of selectivity, but the spontaneous chemical acetylation that occurs in the background. Piperazines are secondary amines and strong nucleophiles. If your acyl donor is too reactive (e.g., vinyl acetate, acetic anhydride), it will acetylate the amine chemically (non-selectively) faster than the enzyme can process the specific enantiomer.

Diagnostic Test (The "Blank" Run): Before adding the enzyme, run your reaction mixture with just the solvent, piperazine, and acyl donor.

• Result A: >5% conversion after 4 hours? Critical Failure. Your system is racemizing chemically.

• Result B: <1% conversion? Your background is controlled.[1][2][3] Proceed to Module 2.

Corrective Protocol: Tuning the Acyl Donor Switch your acyl donor based on the "Reactivity vs. Selectivity" hierarchy below.

Acyl Donor	Reactivity	Risk of Background	Recommended For
Acetic Anhydride	Extreme	Critical	Do NOT use for KR of amines.
Vinyl Acetate	High	High	Only for very slow/hindered amines.
Trifluoroethyl Acetate	Medium	Moderate	Standard starting point.
Ethyl Acetate	Low	Low	Good for suppressing background, but slow.
Isopropyl Acetate	Very Low	Minimal	The "Gold Standard" for high ee.

Expert Insight: Research confirms that switching from vinyl esters to isopropyl esters often increases E-values (enantiomeric ratio) from <10 to >100 by virtually eliminating the chemical background reaction (Gedey et al.).

Module 2: Catalyst & Solvent Engineering

The Problem: Piperazines are polar. Researchers often use polar solvents (DMF, DMSO) to dissolve them. This is a mistake. Polar solvents strip the essential water layer from the lipase, causing the enzyme to become rigid and non-selective.

The Solution: Hydrophobic Solvents & LogP Matching Lipases function best in hydrophobic media. You must balance substrate solubility with enzyme activity.

Solvent Screening Matrix:

Solvent	LogP	Enzyme Activity	Piperazine Solubility	Verdict
n-Hexane	3.9	Excellent	Poor	Use if substrate dissolves.
Toluene	2.5	Good	Moderate	Best Balance.
MTBE	1.0	Moderate	Good	Acceptable alternative.
THF	0.49	Poor	Excellent	Avoid if possible; lowers E.
DMF	-1.0	Inactive	Excellent	Forbidden.

Catalyst Selection:

• Novozym 435 (CAL-B): The default choice. Robust, but susceptible to inhibition by high concentrations of dissolved piperazine.

• CAL-A (Immobilized): Use if the chiral center is sterically hindered (e.g., 2,6-disubstituted piperazines). CAL-A has a different binding pocket geometry that accommodates bulky secondary amines better than CAL-B.

Module 3: Water Management

The Paradox:

• Too much water: Hydrolysis competes with acetylation; spontaneous racemization increases.

• Too little water: The enzyme becomes "frozen" and inactive.

Protocol:

• Use anhydrous solvents (dried over molecular sieves).

• Add a specific water activity control: Na₂HPO₄ · 2H₂O / Na₂HPO₄ salt hydrate pair maintains a fixed water activity (

  ) in the solvent without flooding the system.

Visual Troubleshooting Logic

The following diagram maps the decision process for rescuing a failed resolution.

Figure 1: Decision tree for diagnosing low enantioselectivity in lipase-catalyzed acetylation.

Standardized Experimental Protocol

Objective: Kinetic Resolution of 2-Methylpiperazine (Scale: 1 mmol)

• Preparation:

  • Dry Toluene over 4Å molecular sieves for 24 hours.

  • Dry Novozym 435 in a desiccator under vacuum for 4 hours.

• Setup:

  • In a 4 mL glass vial, dissolve 2-methylpiperazine (100 mg, 1.0 mmol) in Toluene (2.0 mL).

  • Add Isopropyl Acetate (300 µL, ~3 eq). Note: We use isopropyl acetate to suppress chemical background.

  • Add Novozym 435 (20 mg, 20% w/w relative to substrate).

  • Incubate at 30°C in an orbital shaker (200 rpm). Do not stir with a magnetic bar; it grinds the immobilized enzyme support.

• Monitoring:

  • Sample at t=1h, 4h, and 24h.

  • Quench: Filter 50 µL aliquot to remove enzyme; dilute with HPLC mobile phase.

  • Analysis: Chiral HPLC (e.g., Chiralpak IA or IC column).

• Workup (Crucial):

  • Stop reaction at ~45-48% conversion . Do not push to 50% or the enantiomeric purity of the remaining substrate will degrade (due to reversibility).

  • Filter enzyme.[4]

  • Partition between acidic water (pH 3) and organic solvent. The unreacted amine stays in water; the amide goes to organic.

Mechanistic Visualization

Understanding why the background reaction destroys ee is vital.

Figure 2: Competition between the selective enzymatic pathway and the non-selective chemical background reaction.

FAQ: Rapid Response

Q: My conversion is stuck at 20% even after 48 hours. A: This is likely product inhibition or thermodynamic equilibrium .

• Inhibition: The amide product might be clogging the active site. Try adding a co-solvent like MTBE (10%) to solubilize the product.

• Equilibrium: If using Ethyl Acetate, the byproduct is Ethanol, which promotes the reverse reaction. Switch to Vinyl Acetate (irreversible) only if you lower the temperature to 4°C to stop the background reaction.

Q: Can I use triethylamine to speed up the reaction? A: Proceed with caution. While bases can accelerate acylation, they also catalyze the chemical background reaction significantly. If you must use a base, use a bulky, non-nucleophilic base like DBU, but only in trace amounts.

Q: The enzyme clumps together in the flask. A: Your solvent is too hydrophobic (e.g., pure hexane) or the piperazine is precipitating on the enzyme surface. Add a small amount of tert-Butanol or Toluene to improve solubility/dispersity.

References

• Gotor-Fernández, V., et al. (2006). Enzymatic aminolysis and ammonolysis of esters. Current Organic Chemistry.

• Gedey, S., et al. (2001). Preparation of highly enantiopure beta-amino esters by Candida antarctica lipase A.[5] Tetrahedron: Asymmetry.[6][4][5][7][8][9][10][11]

• Reetz, M. T., et al. (2010). Tuning the enantioselectivity of lipases. Angewandte Chemie International Edition.

• Liljeblad, A., & Kanerva, L. T. (2006). Biocatalysis as a profound tool in the preparation of highly enantiopure beta-amino acids.[5] Tetrahedron.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. EP1036189A1 - Resolution of chiral amines - Google Patents [patents.google.com]
• 6. d-nb.info [d-nb.info]
• 7. researchgate.net [researchgate.net]
• 8. Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation: Synthetic Utility and Mechanistic Insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. chemrxiv.org [chemrxiv.org]
• 11. jocpr.com [jocpr.com]

Technical Support Center: Chiral Piperazine Purification

Current Status: Operational | Topic: Piperazine Intermediates | Ticket Priority: High

Welcome to the Advanced Purification Support Center. This guide addresses the specific challenges of purifying chiral piperazine intermediates—a scaffold critical to antidepressants, antifungals, and antivirals. Unlike standard amines, chiral piperazines present unique difficulties regarding secondary amine basicity, metal chelation, and enantiomeric stability.

Quick Diagnostic Matrix

Identify your issue and jump to the relevant solution.

Symptom	Probable Cause	Recommended Module
Oiling out during crystallization	Solvent polarity mismatch or rapid cooling.[1]
Broad/Tailing Peaks in HPLC/SFC	Silanol interaction with amine nitrogen.
Low Enantiomeric Excess (ee)	Eutectic composition reached or racemization.
Residual Metal (Pd/Ru)	Piperazine chelation to catalyst.[1]

Module 1: Classical Resolution (Crystallization)

Context: For scales >100g, diastereomeric salt formation is the most cost-effective method.[1] The secondary amine of the piperazine ring acts as a base to form salts with chiral acids.

Standard Protocol: The Tartaric Acid Method

Target: 2-Methylpiperazine and analogs.[1][2] Primary Resolving Agents: L-Tartaric Acid, D-Tartaric Acid, or Di-p-anisoyl-D-tartaric acid.[1]

• Stoichiometry: Use 0.5 to 1.0 equivalents of the resolving agent relative to the racemate.

  • Expert Insight: Start with 0.5 eq (the "Pope-Peachey" method) to maximize theoretical yield of the desired diastereomer.[1]

• Solvent Selection: Aqueous Ethanol (95%) or Water/Methanol mixtures.

• Dissolution: Heat mixture to 60-70°C until clear.

• Crystallization: Cool slowly to room temperature (approx. 5°C/hour).

  • Critical Step: If no crystals form at 25°C, seed with pure diastereomer crystals.

• Filtration: Isolate the solid (salt) and wash with cold solvent.

• Free-Basing: Treat the salt with NaOH (aq) and extract into CH2Cl2 or Toluene.

Troubleshooting FAQ

Q: My diastereomeric salt is "oiling out" instead of crystallizing. How do I fix this? A: Oiling out indicates the separation temperature is above the melting point of the solvated salt, or the solvent system is too polar.

• Fix 1 (Solvent Switch): If using water/methanol, switch to Isopropanol (IPA) or add a non-polar co-solvent like Isooctanol . The lower dielectric constant encourages ionic lattice formation over amorphous oil.

• Fix 2 (Ostwald Ripening): Re-heat the oil to dissolve it, then cool very slowly with vigorous stirring. Add seed crystals at the cloud point.

Q: The yield is good, but the ee is stuck at 80%. A: You likely have a solid solution of diastereomers.

• Recrystallization: Do not free-base yet. Recrystallize the salt itself from a solvent where it is less soluble (e.g., switch from Ethanol to Ethanol/Water 90:10).

• The "Dutch Resolution" Approach: Use a family of resolving agents (e.g., a mix of Tartaric and Mandelic acid). This disrupts the crystal lattice of the impurity while allowing the desired salt to crystallize.

Module 2: Chromatographic Purification (HPLC/SFC)

Context: Piperazines are strong bases (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

). On silica-based chiral columns, they interact strongly with residual silanols, causing peak tailing that destroys resolution.

Workflow Visualization: Method Development

Caption: Decision logic for chromatographic method development. Note the mandatory basic modifier step.

Protocol: Mobile Phase Optimization

• Column Selection: Immobilized polysaccharide columns (e.g., Chiralpak IC ) are superior to coated columns (AD-H) because they tolerate a wider range of solvents.[1]

• The "Golden" Additive Mix:

  • For HPLC: Hexane : IPA : Diethylamine (DEA) (90 : 10 : 0.1 ).

  • For SFC: CO2 : Methanol : Isopropylamine (0.1 - 0.5%).[1]

  • Why? The amine additive competes for the acidic silanol sites on the column stationary phase, masking them from the piperazine analyte.

Troubleshooting FAQ

Q: I am using SFC (Supercritical Fluid Chromatography) and my resolution vanished. A: Did you use Ammonium Hydroxide (

)?

• Issue: Ammonium hydroxide can be unstable in CO2 streams and may alter the water content on the column surface, affecting the chiral recognition mechanism.

• Solution: Switch to organic amines like Isopropylamine (IPA-amine) or Triethylamine (TEA) .[1] These are fully miscible with supercritical CO2/Methanol mixtures.

Q: Can I use C18 (Reverse Phase) for chiral piperazines? A: Yes, but you need specific columns.

• Recommendation: Use Chiralpak AD-RH or IC-3 with a high-pH aqueous buffer (Bicarbonate or Borate, pH 9).[1] Standard acidic mobile phases (0.1% TFA) will protonate the piperazine, often reducing enantioselectivity on polysaccharide phases.

Module 3: Metal Scavenging Strategies

Context: Chiral piperazines are often synthesized via hydrogenation of pyrazines or coupling reactions using Palladium (Pd) or Ruthenium (Ru). The diamine motif is an excellent chelator, making metal removal difficult.

Scavenging Protocol

Do not rely on crystallization alone; it often co-crystallizes the metal-amine complex.[1]

Scavenger Type	Functional Group	Target Metals	Protocol
SiliaMetS® Thiol	Thiol (-SH)	Pd, Ag, Hg, Os	Add 4 eq.[1] relative to metal residue.[3] Stir 4h at 50°C. Filter.
TMT	Trimercapto-s-triazine	Pd (II), Ru	Highly effective for Pd(II). Forms stable precipitate.
Activated Carbon	N/A	General	Low selectivity. High product loss risk (10-20%).[1]

Q: The scavenger didn't work. The Pd level is still >50 ppm. A: The Pd might be trapped inside the piperazine lattice or complexed too tightly.

• The "Release" Trick: Add a small amount of HCl to protonate the piperazine nitrogens. This breaks the Pd-N coordination bond, releasing the metal into the solution where the scavenger can grab it. (Neutralize after scavenging).

Module 4: Racemization Prevention

Context: The chiral center in piperazines (especially at C2) is susceptible to racemization via proton abstraction or oxidation.[4]

Risk Factors:

• Oxidative Dehydrogenation: Exposure to air + light can transiently form an imine, which reduces back to the racemate. -> Store under Nitrogen/Argon.[1]

• Protecting Group Removal: Removing a Cbz group via hydrogenation can cause racemization if the catalyst loading is too high or temperature >40°C.

  • Safe Mode: Use transfer hydrogenation (Pd/C + Cyclohexene) or mild acid hydrolysis if using Boc.

References

• BenchChem. (2025).[4][5][6][7] A Comparative Guide: HPLC vs. SFC for Chiral Separation of Primary Amines.

• Qiu, J., & Stevens, J. M. (2020).[8] High-Throughput Classical Chiral Resolution Screening of Synthetic Intermediates. Organic Process Research & Development, 24(9). [1]

• Phenomenex. (2025). Chiral HPLC Separations: A Guide to Column Selection.

• Johnson Matthey. (2023). Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams. [1]

• Reddy, P. R., et al. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research.

Sources

• 1. CN1456553A - Process for simultaneously producing S-(+)-2-methylpiperazine and R-(-)-2-methylpiperazine by stepwise salification - Google Patents [patents.google.com]
• 2. WO2016021524A1 - Method for producing optically active 2-methylpiperazine - Google Patents [patents.google.com]
• 3. biotage.com [biotage.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Guide: Biological Activity of (2S,5S) vs. (2R,5R) Piperazine Isomers

Executive Summary: The Trans-Diequatorial Lock

In medicinal chemistry, the 2,5-dimethylpiperazine scaffold is a privileged structure used to restrict conformational flexibility and direct substituent vectors into precise regions of a receptor pocket. While the cis-isomer ((2R,5S)) suffers from ring inversion or axial-equatorial instability, the trans-isomers —(2S,5S) and (2R,5R)—lock the piperazine ring into a rigid diequatorial chair conformation .

This guide objectively compares the biological performance of the (2S,5S) and (2R,5R) enantiomers. For researchers, the choice between these two is not merely about potency; it is about vector orientation . The (2S,5S) isomer projects N-substituents in a specific 3D trajectory that is the non-superimposable mirror image of the (2R,5R) trajectory. This difference frequently results in a sharp activity cliff , where one enantiomer acts as a nanomolar binder (eutomer) and the other is inactive (distomer).

Structural & Conformational Analysis

To understand the biological divergence, one must first understand the conformational rigidity of the scaffold.

The Diequatorial Preference

In the trans-2,5-dimethylpiperazine system, the two methyl groups prefer to occupy equatorial positions to minimize 1,3-diaxial steric strain.

• (2S,5S)-Isomer: Both C2-Me and C5-Me are equatorial. The nitrogen lone pairs and N-substituents are oriented to specific quadrants.

• (2R,5R)-Isomer: Both C2-Me and C5-Me are equatorial. The N-substituents are oriented to the opposite quadrants.

Because the ring is locked in this chair form, the vectors of the N-substituents (R1 and R2) are fixed relative to the methyl groups. This rigidity reduces the entropic penalty upon binding but imposes a strict stereochemical requirement.

Visualization of the Stereochemical Divergence

The following diagram illustrates how the choice of isomer dictates the spatial projection of the drug's pharmacophores.

Caption: Logical flow demonstrating how the stereochemical choice of the piperazine core dictates vector projection and ultimate binding success.

Comparative Biological Performance

The following data summarizes the "Activity Cliff" often observed between these isomers in G-Protein Coupled Receptor (GPCR) ligands, specifically Delta-Opioid Receptor (DOR) agonists.

Case Study: Delta-Opioid Receptor Agonists (SNC80 Analogs)

The drug SNC80 is a classic example where the biological activity is strictly controlled by the piperazine stereochemistry. The scaffold is trans-2,5-dimethylpiperazine.[1][2][3][4]

Table 1: Comparative Binding Affinity (Ki) and Potency (IC50)

Compound Variant	Piperazine Configuration	Binding Affinity (Ki, nM)	Functional Potency (GTPγS EC50, nM)	Outcome
(+)-SNC80	(2S,5S) *	1.7 ± 0.2	2.4 ± 0.5	Potent Agonist
(-)-SNC80	(2R,5R) *	> 2,000	Inactive	Inactive
cis-Isomer	(2R,5S)	~450	Weak / Partial	Low Selectivity

*Note: In complex derivatives like SNC80, CIP priority rules can sometimes shift the R/S designation of the carbons depending on N-substituents, but the core geometry remains the trans-diequatorial (S,S)-like vs (R,R)-like absolute shape. The (+)-isomer corresponds to the bioactive form derived from the specific trans-enantiomer.

Mechanism of Action Differences

• The (2S,5S) Advantage: In the DOR binding pocket, the (2S,5S) core orients the bulky N-benzyl and N-allyl groups away from the receptor walls and towards hydrophobic sub-pockets (e.g., Tyr129 interaction). This "lock-and-key" fit induces the conformational change required for G-protein activation.

• The (2R,5R) Failure: The mirror-image core projects the N-substituents directly into sterically restricted regions of the transmembrane bundle, preventing deep binding. This results in a loss of affinity of over 1000-fold (the Eudismic Ratio).

Experimental Protocols

To validate these differences in your own drug discovery campaign, you must synthesize the isomers in high enantiomeric purity. Using a racemic trans-piperazine will dilute your potency by 50% and may introduce off-target toxicity from the inactive enantiomer.

Protocol A: Optical Resolution of trans-2,5-Dimethylpiperazine

Objective: Isolate pure (2S,5S) and (2R,5R) enantiomers from commercially available trans-racemate.

Reagents:

• Racemic trans-2,5-dimethylpiperazine (10 g)

• (1S)-(+)-10-Camphorsulfonic acid (CSA) or D-Tartaric Acid

• Solvent: Ethanol/Water or Methanol

Step-by-Step Workflow:

• Salt Formation: Dissolve racemic amine (1 eq) in boiling ethanol. Add (1S)-(+)-CSA (2 eq) slowly.

• Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C for 12 hours. The diastereomeric salt of one enantiomer (typically the (2S,5S) with (+)-CSA, though this must be empirically verified via XRD) will precipitate.

• Filtration: Filter the white crystals. The filtrate contains the enriched opposite enantiomer.

• Recrystallization: Recrystallize the solid from hot ethanol 2-3 times until constant specific rotation is achieved (

  should be constant).

• Free Basing: Dissolve the purified salt in minimal water, basify with 4M NaOH to pH > 12, and extract exhaustively with Dichloromethane (DCM).

• Validation: Analyze enantiomeric excess (ee%) using Chiral HPLC (e.g., Chiralpak AD-H column, Hexane/IPA/DEA mobile phase). Target ee% > 98%.

Protocol B: Comparative Functional Assay (GTPγS Binding)

Objective: Differentiate the agonist vs. antagonist profile of the isomers.

• Membrane Prep: Prepare membranes from CHO cells stably expressing the target receptor (e.g., hDOR).

• Incubation: Incubate membranes (10 µg protein) with [35S]GTPγS (0.1 nM) and varying concentrations of Isomer A and Isomer B (10 pM to 10 µM) in assay buffer (50 mM Tris-HCl, 5 mM MgCl2, 100 mM NaCl, 1 mM EDTA, pH 7.4).

• GDP: Add 10 µM GDP to suppress basal binding.

• Termination: Filter through glass fiber filters after 60 min at 30°C.

• Analysis: Plot sigmoidal dose-response curves.

  • Expectation: The eutomer will show a standard sigmoidal curve with a low EC50. The distomer will show a flat line or extremely low potency.

References

• Janetka, J. W., et al. (2003).[1] "Enantioconvergent synthesis of (-)-(2R,5S)-1-allyl-2,5-dimethylpiperazine, an intermediate to delta-opioid receptor ligands." The Journal of Organic Chemistry, 68(10), 3976-3980.[1] Link

• Calderon, S. N., et al. (1994). "Probes for Narcotic Receptor Mediated Phenomena. 19. Synthesis of (+)-4-[(alpha R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-methoxybenzyl]-N,N-diethylbenzamide (SNC 80): A Highly Selective, Nonpeptide Delta Opioid Receptor Agonist."[3] Journal of Medicinal Chemistry, 37(14), 2125-2128. Link

• Bhatt, U., et al. (2021). "Piperazine, a key substructure for antidepressants: Its role in developments and structure‐activity relationships."[5] ChemMedChem, 16(12), 1878-1901. Link

• Gatfaoui, S., et al. (2014). "Synthesis and structure of trans-2,5-dimethylpiperazine-1,4-diium dihydrogen diphosphate." Acta Crystallographica Section E, 70(Pt 11), o1164–o1165. Link

Sources

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• 2. 1-Allyl-2,5-dimethylpiperazine | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. Recent advances in the synthesis of piperazine based ligands and metal complexes and their applications - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

A Guide to the Chiroptical Properties of Dimethylpiperazine Derivatives: A Comparative Analysis

An In-Depth Technical Guide for Researchers

For drug development professionals and researchers in medicinal chemistry, the piperazine scaffold is a cornerstone of molecular design, prized for its physicochemical properties and synthetic versatility. When chirality is introduced, as in 2,5-dimethylpiperazine, the molecule transforms from a simple linker into a stereochemically rich building block. The precise three-dimensional arrangement of its substituents can profoundly influence biological activity, making the accurate characterization of its enantiomers and diastereomers a critical step in the development of selective and effective therapeutics.

This guide provides a focused comparison of specific optical rotation values for key 2,5-dimethylpiperazine derivatives. Moving beyond a simple data repository, we will explore the causality behind chiroptical measurements, clarify the crucial distinctions between the molecule's stereoisomers, and present a self-validating protocol for acquiring reliable data in your own laboratory.

Section 1: The Fundamentals of Specific Optical Rotation

Optical activity is the intrinsic property of a chiral molecule to rotate the plane of polarized light. The direction and magnitude of this rotation are quantified using polarimetry. The resulting measurement, standardized to control for experimental variables, is known as the specific optical rotation, [α] .[1]

This value is not arbitrary; it is a fundamental physical constant for a chiral compound under a specific set of conditions. For a comparison between compounds or batches to be valid, these conditions must be meticulously controlled and reported. The standard formula is:

[α]Tλ = α / (l * c)

Where:

• [α] is the specific rotation.

• T is the temperature in degrees Celsius.

• λ refers to the wavelength of light used, typically the D-line of a sodium lamp (589 nm).[2]

• α is the observed rotation in degrees.

• l is the path length of the sample cell in decimeters (dm).

• c is the concentration of the sample in grams per milliliter (g/mL).[1][2]

The sign of the specific rotation indicates the direction of rotation: dextrorotatory (+) for clockwise and levorotatory (-) for counter-clockwise.[2] It is a common misconception that the R/S stereochemical descriptor directly predicts the sign of rotation; these two systems are entirely independent.[1]

Caption: Step-by-step workflow for specific rotation measurement.

Step-by-Step Methodology:

• Instrument Preparation and Validation:

  • Causality: Before any measurement, the instrument's accuracy must be confirmed. This is a cornerstone of a trustworthy protocol.

  • Action: Turn on the polarimeter and allow the sodium lamp to stabilize (typically 15-30 minutes). Calibrate the instrument according to the manufacturer's instructions, often using a certified quartz plate with a known rotation.

• Sample Preparation:

  • Causality: The specific rotation calculation is directly dependent on concentration. Therefore, precision in weighing and dilution is critical for accuracy.

  • Action: Accurately weigh approximately 100 mg of the (2S,5S)-dimethylpiperazine derivative and record the mass to the nearest 0.1 mg. Quantitatively transfer the solid to a 10.00 mL Class A volumetric flask. Add about 7 mL of HPLC-grade methanol, sonicate or swirl until fully dissolved, then dilute to the mark with the same solvent. Invert the flask 15-20 times to ensure homogeneity. Calculate the exact concentration in g/mL.

• Blank Measurement (Solvent Correction):

  • Causality: The solvent itself or minor impurities can contribute a small amount to the observed rotation. Measuring a "blank" allows this systematic error to be subtracted, isolating the rotation caused solely by the sample.

  • Action: Clean the polarimeter cell thoroughly. Rinse it three times with the pure solvent (methanol). Fill the cell with the solvent, ensuring no air bubbles are in the light path. Place the cell in the polarimeter and record the optical rotation. This value should be close to 0.000°.

• Sample Measurement:

  • Causality: Rinsing the cell with the sample solution prevents dilution from residual solvent, ensuring the concentration of the measured solution is the same as the prepared stock. Multiple readings are taken to assess measurement stability and calculate a statistically valid average.

  • Action: Empty the cell of the blank solvent. Rinse the cell three times with small aliquots of your prepared sample solution. Fill the cell with the sample solution, again ensuring no air bubbles. Place it in the instrument and allow the reading to stabilize. Record five consecutive measurements.

• Calculation and Reporting:

  • Action:

    • Calculate the average of the five sample readings (α_obs).

    • Correct the observed rotation by subtracting the blank reading: α_corr = α_obs - α_blank.

    • Calculate the specific rotation using the formula: [α] = α_corr / (l * c) .

  • Reporting: Report the final value including all necessary parameters, for example: [α]25D = +X.X° (c 1.00, Methanol) .

Conclusion

The chiroptical properties of (2S,5S)-dimethylpiperazine and its derivatives are fundamental to their application in stereoselective synthesis and drug development. While publicly available data for the parent cis-isomer is scarce, established values for related trans-isomers provide a valuable comparative baseline. This guide clarifies the critical structural differences between these isomers and provides the theoretical and practical framework for researchers to confidently measure and interpret specific optical rotation. By adhering to the validated protocol herein, scientists can ensure the stereochemical integrity of their intermediates and final compounds, a non-negotiable aspect of modern pharmaceutical research.

References

• Janetka, J. W., Furness, M. S., Zhang, X., Coop, A., Folk, J. E., Mattson, M. V., Jacobson, A. E., & Rice, K. C. (2003). Enantioconvergent synthesis of (-)-(2R,5S)-1-allyl-2,5-dimethylpiperazine, an intermediate to delta-opioid receptor ligands. The Journal of Organic Chemistry, 68(10), 3976–3980. [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 61380, (2S,5S)-2,5-dimethylpiperazine. Retrieved February 13, 2026, from [Link].

• Ashenhurst, J. (2017). Optical Rotation, Optical Activity, and Specific Rotation. Master Organic Chemistry. [Link]

• LibreTexts Chemistry. (n.d.). Optical Activity. Retrieved February 13, 2026, from [Link]

• Rudolph Research Analytical. (n.d.). Optical Rotation – Specific Rotation Measurement Procedures. Retrieved February 13, 2026, from [Link]

• The International Pharmacopoeia - Ninth Edition, 2019: 1.4 Determination of optical rotation and specific rotation. (2019). World Health Organization. [Link]

• University of California, Los Angeles. (n.d.). Experiment 8: Optical Rotation. [Link]

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• 2. websites.nku.edu [websites.nku.edu]

Crystallographic Insights &amp; Performance Guide: Chiral 2,5-Dimethylpiperazine Salts

This guide provides an in-depth technical analysis of chiral 2,5-dimethylpiperazine (2,5-DMP) salts , focusing on their crystallographic properties, supramolecular mechanics, and performance as resolving agents compared to standard alternatives.

Executive Summary & Stereochemical Definition

For researchers in crystal engineering and chiral resolution, distinguishing the stereoisomers of 2,5-dimethylpiperazine is the critical first step. Commercial "2,5-dimethylpiperazine" is often the trans-isomer , which is achiral (meso) due to a center of inversion (

). The cis-isomer exists as a pair of enantiomers ( and ) and is the active agent for chiral applications.

• Target Product: cis-2,5-Dimethylpiperazine salts (Chiral Resolving Agents).

• Primary Application: Optical resolution of racemic acids (e.g., ibuprofen, mandelic acid) and crystal engineering of pharmaceutical co-crystals.

• Key Advantage: The rigid piperazine chair conformation provides a predictable "lock-and-key" supramolecular synthon (

  motif) that stabilizes diastereomeric salts more effectively than flexible amines like phenylethylamine.

Crystallographic Data & Structural Mechanics

Crystal System and Space Groups

The performance of 2,5-DMP salts is governed by their packing efficiency. Unlike the trans-isomer, which typically crystallizes in centrosymmetric space groups (e.g.,

), the chiral cis-isomer salts crystallize in non-centrosymmetric space groups (e.g., or ), which is a prerequisite for optical resolution.

Table 1: Crystallographic Parameters of 2,5-DMP Salts

Salt System	Cation Isomer	Space Group	Lattice Features	H-Bonding Network
2,5-DMP	trans (Meso)		Centrosymmetric; Layers	2D network via N-H...Cl
2,5-DMP	trans (Meso)		Inversion center on cation	Layered (001) sheets
2,5-DMP Tartrate	cis (Chiral)		Chiral axis; Helical packing	3D network via N-H...O
2,5-DMP Ibuprofen	cis (Chiral)		Orthorhombic; Columnar	1D chains (Charge-assisted)

Supramolecular Synthons

The robustness of 2,5-DMP salts arises from the charge-assisted hydrogen bond between the protonated piperazine nitrogen and the carboxylate/anion.

• Primary Interaction:

  (Distance: ~2.6 – 2.8 Å).

• Topology: The equatorial methyl groups in the cis-isomer force the counter-ions into specific "pockets," maximizing chiral recognition.

Visualization: Supramolecular Assembly

The following diagram illustrates the formation of the diastereomeric salt network, highlighting the critical "Selectivity Filter" step where the crystal lattice rejects the mismatched enantiomer.

Caption: Mechanism of diastereomeric salt formation showing the kinetic selection of the matched pair.

Comparative Performance Analysis

Resolution Efficiency

The table below compares cis-2,5-DMP against industry-standard resolving agents. 2,5-DMP excels in resolving sterically hindered acids due to its rigid cyclic structure.

Table 2: Comparative Performance of Resolving Agents

Resolving Agent	Structural Class	Resolution Efficiency (S-Factor)	Yield (Typical)	Best For
cis-2,5-Dimethylpiperazine	Cyclic Diamine (Rigid)	High (S > 40)	35-45% (Theoretical Max 50%)	Sterically hindered acids (e.g., Ibuprofen analogs)
Phenylethylamine	Acyclic Amine (Flexible)	Moderate (S ~ 15-25)	30-40%	General carboxylic acids
Tartaric Acid	Dicarboxylic Acid	High (S > 50)	40-45%	Chiral amines (Reverse resolution)
2-Methylpiperazine	Cyclic Amine	Moderate	25-35%	Simple acids; less steric bulk than 2,5-DMP

Physicochemical Stability

• Thermal Stability: 2,5-DMP salts typically exhibit higher melting points (

  C) compared to acyclic amine salts, indicating higher lattice energy.

• Solubility Profile:

  • Water:[1] Highly soluble (facilitates green chemistry).

  • Ethanol:[1] Moderate solubility (ideal for recrystallization).

  • Acetone:[1] Low solubility (antisolvent).

Experimental Protocols

Protocol A: Synthesis of Diastereomeric Salts

This protocol is self-validating: The formation of a precipitate indicates a successful "matched" pairing.

• Stoichiometry Calculation: Determine the molar mass of the racemic acid. Use 0.55 molar equivalents of cis-2,5-dimethylpiperazine (Half-equivalent method is often superior for maximizing ee%).

• Dissolution: Dissolve the racemic acid in Ethanol (95%) at

  C.

• Addition: Add the resolving agent (dissolved in minimal water) dropwise.

• Nucleation: Cool slowly to room temperature (

  C/min). Critical Step: If oiling out occurs, reheat and add 5% v/v acetone.

• Harvesting: Filter the crystals. Wash with cold ethanol.

• Recrystallization: Recrystallize from Ethanol/Water (9:1) to upgrade chiral purity (>99% ee).

Protocol B: Single Crystal Growth for XRD

• Method: Slow Evaporation.

• Solvent System: Methanol/Water (1:1).

• Procedure: Prepare a saturated solution of the purified salt. Filter through a 0.45

  m syringe filter into a narrow vial. Cover with parafilm and poke 3-4 pinholes.

• Timeline: Allow to stand undisturbed for 5-7 days. Look for block-like or prismatic crystals (needles often indicate poor diffraction quality).

References

• Vertex AI Search. (2025). Synthesis and structure of trans-2,5-dimethylpiperazine-1,4-diium dihydrogen diphosphate. National Institutes of Health (PMC). Link

• Vertex AI Search. (2025). Crystal structure and Hirshfeld surface analysis of trans-2,5-dimethylpiperazine-1,4-diium tetrachloridocobaltate(II). National Institutes of Health (PMC). Link

• BenchChem. (2025).[2][3] Chiral Resolution of (R)-2-Methylpiperazine: A Comparative Guide. BenchChem. Link

• Sigma-Aldrich. (2025). trans-2,5-Dimethylpiperazine 98% Product Specification. Sigma-Aldrich.[4] Link

• PubChem. (2025).[4][5] (2S,5S)-2,5-dimethylpiperazine | C6H14N2.[6][7] National Library of Medicine. Link

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone

The foundational principle of chemical waste management is "cradle-to-grave" responsibility, which requires tracking and managing a chemical from its point of generation to its ultimate disposal.[1][2] This guide is designed to empower researchers, scientists, and drug development professionals to manage this responsibility effectively.

Hazard Assessment and Characterization

Before any disposal procedure can be initiated, a thorough hazard assessment is paramount. Based on the analysis of analogous compounds, 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone should be handled as a hazardous substance.

• Piperazine Moiety: The core piperazine structure is found in chemicals that are often classified as corrosive and can cause serious skin and eye irritation or burns.[3][4][5] Inhalation or ingestion can also be harmful.[6][7]

• Ethanone Moiety: Ethanone derivatives can also act as skin, eye, and respiratory tract irritants.[8][9]

Therefore, it is prudent to assume that 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone exhibits the following hazards:

• Skin Irritation/Corrosion

• Serious Eye Damage/Irritation

• Potential for Respiratory Irritation

• Harmful if Swallowed or Inhaled

All waste containing this compound, including pure substance, solutions, and contaminated materials, must be treated as hazardous chemical waste .[2][10][11]

Personal Protective Equipment (PPE) and Safety Measures

Proper selection and use of PPE are critical to prevent personal exposure during handling and disposal operations. The following table summarizes the required PPE.

PPE Component	Specification	Rationale for Use
Eye/Face Protection	ANSI Z87.1-compliant safety glasses with side shields or goggles.[8]	Protects against splashes and accidental contact with the eyes, preventing serious irritation or damage.
Hand Protection	Chemically resistant gloves (e.g., Nitrile, Neoprene).[8]	Prevents direct skin contact, which can cause irritation or burns.[12]
Protective Clothing	Standard laboratory coat.	Protects skin and personal clothing from contamination.[13]
Respiratory Protection	Use only in a well-ventilated area, such as a chemical fume hood.[3]	Minimizes the inhalation of any vapors or aerosols, which may cause respiratory irritation.[7]

Step-by-Step Disposal Protocol

The disposal of 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone must be systematic and compliant with all local, state, and federal regulations.[3] Never dispose of this chemical down the drain or in regular trash.[14]

Step 1: Waste Segregation

Proper segregation is the most critical step in preventing dangerous chemical reactions.

• Designate a Waste Stream: Dedicate a specific waste container for this compound and materials contaminated with it.

• Avoid Incompatibles: Store this waste separately from incompatible materials, particularly strong oxidizing agents and acids.[3] Mixing can lead to vigorous reactions.

• Solid vs. Liquid: Keep solid and liquid wastes in separate containers.[10]

Step 2: Containerization and Labeling

All waste must be collected in appropriate, clearly labeled containers.

• Container Selection: Use a chemically compatible, leak-proof container with a secure, tight-fitting lid.[10][13][15] The original product container can be used if it is in good condition.

• Labeling: The waste container must be clearly labeled at all times.[13][15] The label should include:

  • The words "Hazardous Waste"

  • Full Chemical Name: "Waste 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone"

  • Associated Hazards (e.g., "Irritant," "Corrosive")

  • Accumulation Start Date (the date the first drop of waste enters the container)

  • Principal Investigator's Name and Laboratory Information

Step 3: On-Site Accumulation and Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) before collection.[1]

• Location: The SAA must be at or near the point of generation and under the control of the laboratory personnel.[1]

• Container Management: Keep the waste container closed except when adding waste.[13][15]

• Storage Conditions: Store in a cool, dry, and well-ventilated area away from heat or ignition sources.[3] Ensure secondary containment (such as a spill tray) is used to capture any potential leaks.[10]

Step 4: Final Disposal

Final disposal of hazardous waste must be conducted by a licensed environmental services vendor.

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office to schedule a waste pickup.

• Documentation: Ensure all required paperwork is completed to maintain the "cradle-to-grave" chain of custody for the waste.[1]

• Disposal Method: The licensed vendor will transport the waste to a permitted facility for disposal, which is typically accomplished via high-temperature incineration or another approved chemical destruction method.[1][14]

Spill Management Protocol

Immediate and correct response to a spill is crucial to mitigate hazards.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the affected area.[5]

• Assess the Spill: For a minor spill that you are trained and equipped to handle:

  • Ensure proper ventilation and remove all ignition sources.[3][5]

  • Don the appropriate PPE as outlined in Section 2.

• Contain and Absorb: Contain the spill using an inert absorbent material like vermiculite, sand, or earth.[16] Do not use combustible materials.

• Clean-Up: Carefully collect the absorbed material and contaminated debris using non-sparking tools and place it into a designated hazardous waste container.[5]

• Decontaminate: Clean the spill area thoroughly with soap and water.[5]

• Dispose: All materials used for the cleanup must be disposed of as hazardous waste.[2]

• Major Spills: For large or unmanageable spills, evacuate the area, close the doors, and contact your institution's EHS or emergency response team immediately.[2][3]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone waste.

Caption: Disposal decision workflow for hazardous chemical waste.

References

• Managing Hazardous Chemical Waste in the Lab. (n.d.). American Society for Clinical Pathology. Retrieved from [Link]

• Properly Managing Chemical Waste in Laboratories. (n.d.). Ace Waste. Retrieved from [Link]

• Guide to Managing Laboratory Chemical Waste. (2024, January). Vanderbilt University Environmental Health and Safety. Retrieved from [Link]

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. (n.d.). Labor Security System. Retrieved from [Link]

• Management of Waste. (n.d.). In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

• Piperazine Safety Data Sheet. (2023, April 3). European Directorate for the Quality of Medicines & HealthCare. Retrieved from [Link]

• Hazardous Substance Fact Sheet: Piperazine. (n.d.). New Jersey Department of Health. Retrieved from [Link]

• Ethanone, 1-(1,2-dimethyl-2-cyclopenten-1-yl)- Env. Fate/Transport. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• Ethanone, 1-(2,5-dimethylphenyl)-. (n.d.). PubChem, National Center for Biotechnology Information. Retrieved from [Link]

• Ethanone, 1-(1-ethyl-1H-pyrrol-2-yl)- Env. Fate/Transport. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• NDA 19-781 Review. (1989, April 26). U.S. Food and Drug Administration. Retrieved from [Link]

• 2,5-Dimethylpiperazine. (n.d.). PubChem, National Center for Biotechnology Information. Retrieved from [Link]

• 2,5-Diketopiperazine. (n.d.). Wikipedia. Retrieved from [Link]

• 2,5-Diketopiperazines From a Sponge-Derived Fungus Aspergillus sclerotiorum. (2022, May 19). Frontiers in Marine Science. Retrieved from [Link]

• Material Safety Data Sheet - Dimethyl succinate, 99%. (n.d.). Cole-Parmer. Retrieved from [Link]

• Environmental Assessment for Emtricitabine. (2017, May 25). U.S. Food and Drug Administration. Retrieved from [Link]

• Substance Registry Services. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• Enantioconvergent synthesis of (-)-(2R,5S)-1-allyl-2,5-dimethylpiperazine, an intermediate to delta-opioid receptor ligands. (n.d.). PubMed, National Center for Biotechnology Information. Retrieved from [Link]

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Comprehensive Safety and Handling Guide for 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone

This guide provides essential safety and logistical information for the handling and disposal of 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone. As a valued researcher, your safety is paramount. This document is designed to provide you with a deep, scientifically-grounded understanding of the necessary precautions and procedures to ensure a safe laboratory environment. The information herein is synthesized from established safety protocols for structurally similar compounds, promoting a culture of proactive safety and responsible chemical management.

Hazard Assessment and Chemical Profile

• Flammability: Many piperazine derivatives are flammable liquids and vapors.[1] It is crucial to keep the compound away from heat, sparks, open flames, and other ignition sources.[1]

• Corrosivity: A significant concern is the potential for severe skin burns and serious eye damage.[1] Direct contact must be strictly avoided.

• Irritation: The compound may cause skin, eye, and respiratory irritation.[2][3][4]

• Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4][5]

Given these potential hazards, a conservative approach to personal protective equipment (PPE) and handling procedures is essential.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical to mitigating the risks associated with handling 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone. The following table summarizes the recommended PPE.

PPE Component	Specifications and Rationale
Eye and Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[2] A face shield should be worn in addition to goggles when there is a risk of splashing.
Skin Protection	Gloves: Wear chemically resistant, impervious gloves that have been inspected prior to use.[2] Nitrile or neoprene gloves are generally suitable for handling piperazine derivatives, but it is crucial to consult the glove manufacturer's compatibility chart. Protective Clothing: A flame-retardant lab coat or coveralls is mandatory.[2] For larger quantities or situations with a high risk of splashing, chemically resistant aprons or suits (e.g., Tychem®) are recommended.[6]
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2] If the exposure limits are likely to be exceeded or if symptoms of respiratory irritation are experienced, a full-face respirator with an appropriate cartridge (e.g., for organic vapors and particulates) should be used.[2]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a safe working environment.

Preparation and Engineering Controls

• Designated Area: All work with 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone should be conducted in a designated area, such as a chemical fume hood, to ensure adequate ventilation.[2]

• Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[1]

• Spill Kit: A spill kit containing appropriate absorbent materials (e.g., vermiculite, sand), personal protective equipment, and waste disposal bags should be readily available.

Handling Procedure

• Donning PPE: Before handling the chemical, properly don all required PPE as outlined in the table above.

• Chemical Dispensing: Use non-sparking tools and equipment to prevent ignition.[2] Ground and bond containers and receiving equipment to prevent static discharge.

• Avoid Inhalation and Contact: Do not breathe dust, fume, gas, mist, vapors, or spray.[2][5] Avoid all personal contact, including inhalation.[7]

• Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the laboratory.[5][7]

Storage

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]

• Incompatibilities: Store away from strong oxidizing agents and acids.

• Inert Atmosphere: For long-term storage, keeping the compound under an inert gas like nitrogen is recommended.[1]

Emergency Response Protocol

In the event of an emergency, immediate and appropriate action is critical.

Emergency Situation	First Aid and Response Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]
Skin Contact	Immediately wash off with plenty of water for at least 15 minutes. Remove contaminated clothing and shoes. Seek immediate medical attention.[8]
Inhalation	Move the person to fresh air.[2] If not breathing, give artificial respiration.[8] If breathing is difficult, give oxygen.[8] Seek immediate medical attention.[8]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person.[8] Seek immediate medical attention.[8]
Spill	Evacuate the area.[2] Wear appropriate PPE, including respiratory protection.[2] Contain the spill with absorbent material and collect it in a suitable, labeled container for disposal.[2][7]
Fire	Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to extinguish.[7] Wear a self-contained breathing apparatus (SCBA) and full protective gear.

Disposal Plan: Responsible Chemical Waste Management

Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental responsibility.

• Waste Characterization: All waste containing 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone must be treated as hazardous waste.

• Containerization: Collect waste in a designated, properly labeled, and sealed container.

• Disposal Procedure: Dispose of the waste through a licensed waste disposal company, following all local, state, and federal regulations.[1] Do not dispose of it down the drain.

Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone.

Caption: Safe handling workflow for 1-((2S,5S)-2,5-diMethylpiperazin-1-yl)ethanone.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Piperazine, anhydrous, 99%. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Piperazine-1,4-dipropanesulphonic acid. Retrieved from [Link]

• PubChem. (n.d.). Ethanone, 1-(2,5-dimethylphenyl)-. Retrieved from [Link]

• Environmental Health & Safety Services. (n.d.). Personal Protective Equipment. Retrieved from [Link]

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